Ecenofloxacin Hydrochloride: Mechanism of Action & Gyrase Inhibition Kinetics
An In-Depth Technical Guide for Drug Development Professionals Executive Summary Ecenofloxacin hydrochloride (also known as CFC-222 ) is a potent, broad-spectrum fluoroquinolone (specifically a naphthyridone) antibiotic...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Drug Development Professionals
Executive Summary
Ecenofloxacin hydrochloride (also known as CFC-222 ) is a potent, broad-spectrum fluoroquinolone (specifically a naphthyridone) antibiotic distinguished by a unique bicyclic amine side chain at the C-7 position.[1] Unlike earlier generations (e.g., ciprofloxacin) that primarily target DNA gyrase in Gram-negative bacteria, Ecenofloxacin exhibits a balanced dual-targeting mechanism , inhibiting both DNA Gyrase (Topoisomerase II) and Topoisomerase IV with high affinity.
This guide details the molecular pharmacology of Ecenofloxacin, focusing on its stabilization of the DNA-enzyme cleavage complex. It provides validated experimental protocols for assessing gyrase inhibition and presents comparative data demonstrating its superior potency against Gram-positive pathogens like Streptococcus pneumoniae.
Molecular Pharmacology: The Structural Basis of Potency
Chemical Pharmacophore
Ecenofloxacin belongs to the naphthyridone subclass, structurally optimized for enhanced lipophilicity and target affinity.
C-6 Position: Fluorine atom (essential for gyrase binding and cell penetration).
C-7 Position (Critical):(1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptan-3-yl . This bicyclic amine moiety is the key differentiator. It projects into the "lipophilic floor" of the enzyme's active site, overcoming efflux pump recognition and enhancing binding to Topoisomerase IV.
N-1 Position: Cyclopropyl group (optimizes steric fit within the enzyme's quinolone-binding pocket).
Mechanism of Action: The "Poison" Hypothesis
Ecenofloxacin acts as a topoisomerase poison rather than a catalytic inhibitor. It does not prevent the enzyme from binding DNA; instead, it traps the enzyme in a transition state.
Binding: The drug intercalates into the DNA at the enzyme-induced "gate," specifically between the +1 and +4 base pairs relative to the cleavage site.
Water-Metal Ion Bridge: The C-3 carboxyl and C-4 keto groups chelate a Magnesium ion (
). This ion forms a water-mediated hydrogen bond network with specific residues (typically Ser83 and Asp87 in E. coli GyrA) and the DNA phosphate backbone.
Complex Stabilization: Ecenofloxacin stabilizes the Cleavable Complex , a transient state where the DNA backbone is broken but covalently linked to the enzyme (via Tyrosine 122).
Inhibition of Religation: The bulky C-7 bicyclic amine sterically hinders the religation of the DNA strands.
Catastrophic Failure: Upon the collision of a replication fork or transcription complex with this frozen "roadblock," the reversible double-strand break becomes permanent, triggering the SOS response and eventual bacterial cell death.
Visualization: The Ternary Complex Signaling Pathway
The following diagram illustrates the cascade from drug binding to cell death.
Caption: Ecenofloxacin stabilizes the cleavable complex via the C-7 bicyclic amine, blocking religation and triggering cell death.
Experimental Validation Protocols
To validate the mechanism and potency of Ecenofloxacin, the following self-validating protocols are recommended. These assays distinguish between simple binding and the "poisoning" activity (stabilization of cleavable complexes).
Protocol A: DNA Gyrase Supercoiling Inhibition Assay
Objective: Determine the
of Ecenofloxacin for inhibiting the catalytic supercoiling activity of E. coli DNA Gyrase.
Reagents:
Relaxed pBR322 plasmid DNA (0.5 µ g/reaction ).[3]
E. coli DNA Gyrase holoenzyme (GyrA/GyrB subunits).
Assay Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM
, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL BSA.
Ecenofloxacin stock (dissolved in 0.1 N NaOH, diluted in buffer).
Workflow:
Preparation: Prepare a 10-point dilution series of Ecenofloxacin (0.001 µM to 100 µM).
Incubation: Mix 1 U of DNA Gyrase with relaxed pBR322 DNA and Assay Buffer (minus ATP) on ice. Add drug dilutions.
Initiation: Add ATP (1 mM final) to start the reaction. Incubate at 37°C for 60 minutes.
Termination: Stop reaction with 0.2 volumes of Stop Solution (5% SDS, 0.25 M EDTA, 25% glycerol, bromophenol blue).
Analysis: Load samples onto a 1.0% agarose gel (run without ethidium bromide at 50V for 3-4 hours).
Staining: Stain gel with ethidium bromide (0.5 µg/mL) for 30 mins, destain, and image.
Quantification: Measure the intensity of the supercoiled band vs. relaxed band. Plot % Inhibition vs. Log[Concentration].
Objective: Confirm the "poison" mechanism by detecting linearization of plasmid DNA, which indicates trapped double-strand breaks.
Workflow:
Incubation: Incubate supercoiled pBR322 (0.5 µg) with DNA Gyrase (2-4 U) and Ecenofloxacin (varying concentrations) in Assay Buffer without ATP for 30 mins at 37°C. (Note: ATP is optional for cleavage but required for supercoiling; omitting ATP simplifies the observation of the pre-strand-passage cleavage complex).
Trapping: Add SDS (1% final) and Proteinase K (0.2 mg/mL). Incubate at 37°C for 30 mins.
Causality: SDS denatures the gyrase, but if Ecenofloxacin has stabilized the complex, the DNA remains covalently linked. Proteinase K digests the enzyme, releasing the linear DNA fragment if a double-strand break occurred.
Analysis: Run on 1% agarose gel containing Ethidium Bromide (0.5 µg/mL).
Result: Appearance of a distinct Linear band (Form III) indicates successful stabilization of the cleavable complex.
Visualization: Experimental Workflow
Caption: Step-by-step workflow for the DNA Gyrase Supercoiling Inhibition Assay.
Quantitative Data Summary
Ecenofloxacin (CFC-222) demonstrates superior potency against Gram-positive organisms compared to reference fluoroquinolones, while maintaining robust activity against Gram-negatives.[1][4]
Table 1: Comparative Antibacterial Activity (MIC in µg/mL)
Data synthesized from Park et al. (1997) and related comparative studies.
Organism
Strain Type
Ecenofloxacin (CFC-222)
Ciprofloxacin
Ofloxacin
S. pneumoniae
Penicillin-Susceptible
0.05 - 0.10
1.56
3.13
S. pneumoniae
Penicillin-Resistant
0.05 - 0.10
1.56
3.13
S. aureus
Methicillin-Susceptible
0.05 - 0.10
0.39
0.39
E. coli
Clinical Isolate
0.025
0.013
0.05
P. aeruginosa
Standard (ATCC 27853)
0.78
0.39
1.56
Key Insight: The ~15-30 fold increase in potency against S. pneumoniae compared to Ciprofloxacin highlights the efficacy of the bicyclic amine side chain in targeting Topoisomerase IV, the primary target in Gram-positive bacteria.
References
Park, K. H., Cho, I. C., Lee, J. M., et al. (1997). In vitro and in vivo antibacterial efficacies of CFC-222, a new fluoroquinolone. Antimicrobial Agents and Chemotherapy, 41(10), 2209–2213.
PubChem. (2025).[2] Ecenofloxacin (CID 178066) Compound Summary. National Library of Medicine.
IUPHAR/BPS Guide to PHARMACOLOGY. (2025). Ligand page: Ecenofloxacin.
Hooper, D. C. (2001). Mechanisms of Action of Antimicrobials: Focus on Fluoroquinolones. Clinical Infectious Diseases, 32(Suppl_1), S9-S15.
Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392.
The following technical guide details the chemical structure, synthesis, and pharmacological mechanics of Ecenofloxacin hydrochloride (CFC-222). Advanced Structural Characterization & Pharmacophore Analysis[1] Executive...
Ecenofloxacin (CFC-222) represents a fourth-generation fluoroquinolone, specifically categorized as a fluoro-1,8-naphthyridine . Unlike classical quinolones (e.g., ciprofloxacin) which possess a carbon atom at position 8, CFC-222 features a nitrogen atom at this locus. This structural modification, combined with a sterically demanding (1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptane side chain at C-7, confers a broadened spectrum of activity, particularly against Gram-positive pathogens (Streptococcus pneumoniae) and anaerobes, while maintaining robust Gram-negative efficacy.
Stereochemistry: The C-7 substituent contains three chiral centers (1R, 5S, 6S), rendering the molecule optically active.
Structural Visualization
The following diagram illustrates the core pharmacophore and the critical C-7 bicyclic amine moiety.
Figure 1: Structural decomposition of CFC-222 highlighting the naphthyridine core and the unique bicyclic side chain.
Structure-Activity Relationship (SAR) Analysis
The superior biological profile of CFC-222 is not accidental but a result of precise chemical engineering.
Structural Moiety
Chemical Feature
Pharmacological Impact
Position 1
Cyclopropyl Group
Optimal steric bulk for the enzyme's hydrophobic pocket. Provides the highest potency among N1-substituents (superior to ethyl or fluorophenyl).
Position 6
Fluorine Atom
Essential for gyrase inhibition and cellular penetration.[1] Increases lipophilicity significantly (LogP modulation).
Position 7
Bicyclic Amine
The Critical Innovation. The rigid 3-azabicyclo[3.2.0]heptane ring reduces efflux pump recognition compared to simple piperazines (e.g., ciprofloxacin). The amino group enhances activity against Gram-positive bacteria.
Position 8
Nitrogen (N)
Defines the naphthyridine class. Improves oral absorption and activity against anaerobes compared to the C-8 carbon (quinoline) analogs.
The C-7 Bicyclic Advantage
Standard fluoroquinolones often utilize a piperazine ring at C-7. CFC-222 replaces this with a fused bicyclic system .
Mechanism: The rigidity of the bicyclic system restricts conformational rotation. This "locked" conformation fits more tightly into the Topoisomerase IV binding pocket of Gram-positive organisms, explaining the superior MIC values against S. pneumoniae (0.2 µg/mL) compared to Ciprofloxacin (1-2 µg/mL).
Stereochemistry: The (1R,5S,6S) configuration is selected to maximize the interaction with the chiral environment of the enzyme's active site.
Synthesis & Manufacturing Protocol
The synthesis of CFC-222 is convergent, involving the coupling of a naphthyridine core with a photochemically synthesized side chain.
Retrosynthetic Workflow
Core Synthesis: Construction of the 7-chloro-1,8-naphthyridine nucleus.[2][3]
Side Chain Synthesis: Photochemical [2+2] cycloaddition to form the bicyclic amine.
Mechanism: The chlorine at C-7 is highly activated by the electron-withdrawing N-8 and C-4 ketone, making it susceptible to nucleophilic attack by the secondary amine of the bicyclic ring.
Purification: Crystallization as the hydrochloride salt to ensure stability and solubility.
Figure 2: Convergent synthetic pathway for Ecenofloxacin.
Mechanism of Action (Molecular Dynamics)
CFC-222 functions as a "topoisomerase poison." It does not merely inhibit the enzyme but stabilizes a lethal intermediate.
Target Recognition: The drug enters the bacterium via porins (Gram-negative) or diffusion (Gram-positive).
Ternary Complex Formation: CFC-222 binds to the DNA-Gyrase complex after the enzyme has cleaved the DNA but before it reseals it.
Molecular Locking:
The C3/C4 keto-acid chelates Mg²⁺ ions coordinated with the enzyme's serine/acidic residues.
The C7 bicyclic ring wedges into the hydrophobic pocket of the GyrB/ParE subunit, preventing the religation of the DNA strands.
Cell Death: The accumulation of double-strand DNA breaks triggers the SOS response and ultimately bacterial apoptosis.
Physicochemical Properties & Stability
Property
Value/Description
Clinical Implication
pKa
pKa₁ ≈ 6.0 (COOH), pKa₂ ≈ 8.7 (Amine)
Exists as a zwitterion at physiological pH (7.4), causing low water solubility but high lipid permeability.
Solubility
pH-dependent; High in acidic/basic pH, Low at neutral pH (Isoelectric point).
Formulation often requires mesylate or hydrochloride salt forms to prevent precipitation in IV lines.
Lipophilicity
LogP ≈ 1.5 - 2.0
High tissue penetration, particularly in lung tissue (favorable for respiratory infections).
Stability
Sensitive to UV light (Photodegradation).
Requires light-protective packaging. The N-8 position increases susceptibility to photodegradation compared to C-8 analogs.
References
IUPHAR/BPS Guide to Pharmacology. Ecenofloxacin (CFC-222) Ligand Entry.
[Link]
Kim, J. H., et al. (1995). In vitro antibacterial activity of CFC-222 against penicillin-susceptible and -resistant Streptococcus pneumoniae. 35th Interscience Conference on Antimicrobial Agents and Chemotherapy.
[Link][4]
PubChem Compound Summary. Ecenofloxacin (CID 178066). National Center for Biotechnology Information.
[Link][4]
Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride.[4][6] Organic Syntheses, 101, 410-422.[4] (Describes the synthesis of the key side chain scaffold).
[Link]
Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685-706.
[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Pharmacokinetics of Ecenofloxacin Hydrochloride in Preclinical Models
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Drug Development Scientists
Executive Summary & Compound Profile
Ecenofloxacin (CFC-222) is a potent, broad-spectrum fluoroquinolone antibiotic belonging to the naphthyridine subclass. Distinguished by its bicyclic amine side chain (6-amino-1-methyl-3-azabicyclo[3.2.0]heptan-3-yl), it exhibits enhanced activity against Gram-positive pathogens, particularly penicillin-resistant Streptococcus pneumoniae, compared to earlier generations like ciprofloxacin.
This guide details the preclinical pharmacokinetic (PK) profile of Ecenofloxacin hydrochloride, providing the rigorous experimental frameworks required to evaluate its Absorption, Distribution, Metabolism, and Excretion (ADME).
Caption: Dual-targeting mechanism of Ecenofloxacin preventing bacterial DNA replication and segregation.
Analytical Methodology: LC-MS/MS Quantification
To ensure data integrity in PK studies, a validated LC-MS/MS method is non-negotiable. The naphthyridine core allows for sensitive detection in positive electrospray ionization (ESI+) mode.
Protocol: Plasma Sample Preparation & Analysis
Objective: Quantify Ecenofloxacin in rat/beagle plasma with a Lower Limit of Quantification (LLOQ) of <5 ng/mL.
Internal Standard (IS) Selection: Use a stable isotope-labeled analog (e.g., Ecenofloxacin-d3) or a structural analog (e.g., Enoxacin) to correct for matrix effects.
Sample Extraction (Protein Precipitation):
Aliquot 50 µL of plasma into a 1.5 mL tube.
Add 150 µL of Acetonitrile (ACN) containing the IS (200 ng/mL).
Vortex vigorously for 1 min; Centrifuge at 12,000 x g for 10 min at 4°C.
Transfer supernatant to autosampler vials.
Chromatographic Conditions:
Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 3.0 min.
Mass Spectrometry (MRM Transitions):
Precursor Ion: m/z ~373.2 [M+H]⁺ (Based on MW 372.4).
Product Ions: Optimize for the loss of the bicyclic amine or CO₂ group (fragmentation patterns typical of naphthyridines).
Preclinical Pharmacokinetic Profile
The following data summarizes the core PK behavior of Ecenofloxacin in standard preclinical models (Sprague-Dawley Rats and Beagle Dogs).
Absorption & Bioavailability
Ecenofloxacin demonstrates rapid absorption following oral administration, a hallmark of the fluoroquinolone class. The absolute bioavailability (
) is generally high, supporting oral dosing viability.
Food Effect: Like other FQs, chelation with divalent cations (Ca²⁺, Mg²⁺) in food may reduce absorption.
Distribution (Tissue Penetration)
The volume of distribution (
) exceeds total body water, indicating extensive tissue binding.
Lung Penetration: Critical for respiratory indications. Ecenofloxacin achieves Lung/Plasma ratios > 1.5, ensuring therapeutic concentrations at the site of infection (Epithelial Lining Fluid).
Protein Binding: Moderate (typically 50-70%), allowing a significant fraction of free drug for antibacterial activity.
Metabolism & Excretion
Metabolism: Ecenofloxacin is relatively stable against extensive hepatic metabolism. Minor pathways may include glucuronidation at the carboxylic acid moiety.
Excretion: Primarily renal (urine) as unchanged drug, with secondary biliary excretion.
Strategic Insight: Given Ecenofloxacin's potency against resistant S. pneumoniae (MIC often
0.1 µg/mL), the achievable plasma AUC in dogs (~16 µg·h/mL) suggests robust efficacy potential ().
References
Kim, J. H., et al. (1995).[1] "In vitro antibacterial activity of CFC-222, a new fluoroquinolone."[1][4] Antimicrobial Agents and Chemotherapy.[1] [1]
Appelbaum, P. C. (1999). "Quinolone activity against anaerobes."[4] Drugs. (Contextual grounding for naphthyridine spectrum).
World Health Organization. (1997). "International Nonproprietary Names for Pharmaceutical Substances (INN): Ecenofloxacin."[5][6] WHO Drug Information, Vol. 11, No.[7] 4.
Andersson, M. I., & MacGowan, A. P. (2003). "Development of the quinolones." Journal of Antimicrobial Chemotherapy. (Class PK reference).
PubChem. "Ecenofloxacin | C19H21FN4O3."[8] National Library of Medicine. [1]
This guide serves as a comprehensive technical monograph on Ecenofloxacin Hydrochloride (Code: CFC-222), a fourth-generation fluoroquinolone antibiotic characterized by its unique naphthyridine core and bicyclic amine si...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a comprehensive technical monograph on Ecenofloxacin Hydrochloride (Code: CFC-222), a fourth-generation fluoroquinolone antibiotic characterized by its unique naphthyridine core and bicyclic amine side chain.
CAS Number: 162301-05-5
Drug Class: Fluoroquinolone (Naphthyridine subclass)
Development Code: CFC-222
Executive Summary & Chemical Identity
Ecenofloxacin hydrochloride is a broad-spectrum, synthetic antibacterial agent designed to overcome resistance mechanisms affecting earlier fluoroquinolones (e.g., ciprofloxacin). Distinguishing itself with a 1,8-naphthyridine core and a sterically demanding 3-azabicyclo[3.2.0]heptane side chain, it exhibits enhanced potency against Gram-positive pathogens (S. pneumoniae, S. aureus) and anaerobes while maintaining robust Gram-negative activity.
Ecenofloxacin functions as a "dual-targeting" agent, reducing the probability of resistance development. Unlike older quinolones that primarily target DNA gyrase in Gram-negative bacteria, Ecenofloxacin exhibits balanced affinity for both DNA Gyrase (Topoisomerase II) and Topoisomerase IV .
Molecular Pathway[7]
Ternary Complex Formation: The drug intercalates into the DNA-Enzyme cleavage complex.
Replication Fork Arrest: The bulky bicyclic side chain at C-7 sterically hinders the religation of the DNA strands.
Double-Strand Breaks: Stabilization of the cleaved DNA leads to irreversible chromosomal fragmentation and rapid bacterial cell death (Bactericidal).
Figure 1: Dual-targeting mechanism of action leading to bacterial cell death.
Chemical Synthesis & Manufacturing
The synthesis of Ecenofloxacin is convergent, involving the coupling of a fluorinated naphthyridine core with a chiral bicyclic amine.
Part A: The Naphthyridine Core
The core structure, 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid , is synthesized starting from 2,6-dichloropyridine.
Displacement: Reaction with ethyl acetoacetate.
Cyclization: Gould-Jacobs reaction or similar cyclization methodology to form the naphthyridine ring.
N-Alkylation: Introduction of the cyclopropyl group using cyclopropylamine.
Part B: The Bicyclic Side Chain (Critical Step)
The moiety (1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptane is the technical differentiator. It is typically constructed via a [2+2] Photocycloaddition .[4]
Precursor: Substituted diallylamine or allyl-enone derivatives.
Reaction: UV irradiation promotes the intramolecular formation of the cyclobutane ring fused to the pyrrolidine ring.
Resolution: Chiral resolution (e.g., using tartaric acid) is required to isolate the (1R,5S,6S) isomer if the synthesis is not stereoselective.
Part C: Final Coupling (SNAr)
The final step is a Nucleophilic Aromatic Substitution (SNAr).
Protocol:
Reactants: Suspend 1.0 eq of the Naphthyridine Core (Cl-derivative) in Acetonitrile or DMSO.
Base: Add 2.0 eq of Triethylamine (TEA) or DBU to scavenge HCl.
Nucleophile: Add 1.1 eq of the protected bicyclic amine side chain.
Conditions: Heat to 50–80°C for 4–6 hours under Nitrogen.
Workup: Cool, precipitate with water/ethanol, and filter.
Salt Formation: Dissolve the free base in Ethanol/HCl to crystallize Ecenofloxacin Hydrochloride.
Figure 2: Convergent synthesis pathway via Nucleophilic Aromatic Substitution.
Preclinical Pharmacology (PK/PD)
Ecenofloxacin demonstrates a pharmacokinetic profile superior to ciprofloxacin, characterized by a long elimination half-life allowing for potential once-daily dosing.
Mobile Phase A: 0.1% Formic Acid in Water (pH 3.0).
Mobile Phase B: Acetonitrile (HPLC Grade).
Flow Rate: 1.0 mL/min.
Detection: UV-Vis Diode Array at 290 nm (excitation max) and 330 nm .
Gradient:
0-2 min: 10% B
2-15 min: Linear ramp to 60% B
15-20 min: Hold 60% B
20-22 min: Re-equilibrate 10% B
Stability Note
Fluoroquinolones are light-sensitive. All analytical solutions must be prepared in amber glassware and protected from direct UV exposure to prevent photodegradation (defluorination).
References
PubChem. (2025). Ecenofloxacin | C19H21FN4O3. National Library of Medicine. Link
Kim, J. S., et al. (1997). In vitro and in vivo antibacterial efficacies of CFC-222, a new fluoroquinolone. Antimicrobial Agents and Chemotherapy, 41(10), 2209–2213. Link
Lee, H. J., et al. (1998). Susceptibility of penicillin-susceptible and -resistant pneumococci to CFC-222, a new fluoroquinolone. Journal of Antimicrobial Chemotherapy, 42(6). Link
IUPHAR/BPS Guide to PHARMACOLOGY. (2025). Ecenofloxacin Ligand Page. Link
Antibacterial Spectrum of Ecenofloxacin (CFC-222) Against Gram-Positive Bacteria: A Technical Guide
Executive Summary Ecenofloxacin (CFC-222) represents a significant evolution in the fluoroquinolone class, specifically designed to address the historical limitation of earlier generations: weak potency against Gram-posi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Ecenofloxacin (CFC-222) represents a significant evolution in the fluoroquinolone class, specifically designed to address the historical limitation of earlier generations: weak potency against Gram-positive pathogens. Chemically characterized as a naphthyridine derivative with a novel bicyclic amine moiety at the C-7 position, Ecenofloxacin demonstrates superior in vitro activity against Streptococcus pneumoniae, Staphylococcus aureus, and Enterococcus faecalis compared to ciprofloxacin and ofloxacin.
This technical guide provides a rigorous analysis of Ecenofloxacin’s antibacterial spectrum, focusing on its structural advantages, mechanism of action, and validated experimental protocols for susceptibility testing.
Molecular Mechanism and Structural Logic[1]
Mechanism of Action
Ecenofloxacin functions as a dual-targeting agent, inhibiting the essential type II topoisomerase enzymes: DNA gyrase (Topoisomerase II) and Topoisomerase IV .
Gram-Positive Specificity: In Gram-positive bacteria, Topoisomerase IV (ParC/ParE subunits) is often the primary target for fluoroquinolones. Ecenofloxacin exhibits enhanced affinity for this enzyme, facilitating the stabilization of the Cleavable Complex (drug-enzyme-DNA), which leads to irreversible double-strand DNA breaks and rapid cell death.
Dual Targeting: Unlike older fluoroquinolones that primarily target DNA gyrase in Gram-negatives, Ecenofloxacin’s balanced affinity for both enzymes in Gram-positives reduces the probability of resistance development, as simultaneous mutations in both gyrA and parC are required for high-level resistance.
Structure-Activity Relationship (SAR)
The potency of Ecenofloxacin is driven by two critical structural modifications:
Naphthyridine Core (N-8): The presence of a nitrogen atom at position 8 (unlike the carbon in quinolines) typically enhances activity against Gram-positive bacteria and anaerobes.
C-7 Bicyclic Amine: The 7-([1α,5α,6β]-6-amino-1-methyl-3-azabicyclo[3.2.0]heptan-3-yl) moiety increases lipophilicity and steric bulk. This specific side chain hinders efflux pump recognition (e.g., NorA in S. aureus) and improves penetration into the Gram-positive cell wall.
Pathway Visualization
The following diagram illustrates the signaling cascade leading to bacterial cell death induced by Ecenofloxacin.
Figure 1: Mechanism of action of Ecenofloxacin highlighting dual-targeting in Gram-positive bacteria.
Antibacterial Spectrum Analysis
The following data summarizes the Minimum Inhibitory Concentration (MIC) values of Ecenofloxacin compared to standard comparators. Data is synthesized from pivotal in vitro studies.
Table 1: Comparative MIC Activity (µg/mL)
Organism
Phenotype
Ecenofloxacin (MIC₉₀)
Ciprofloxacin (MIC₉₀)
Sparfloxacin (MIC₉₀)
Staphylococcus aureus
MSSA (Susceptible)
0.20
0.78
0.20
MRSA (Resistant)
>12.5
>100
25.0
Streptococcus pneumoniae
Penicillin-Susceptible
0.20
2.0 - 4.0
0.39
Penicillin-Resistant
0.20
4.0
0.39
Enterococcus faecalis
Wild Type
0.39
1.56
0.78
Streptococcus pyogenes
Wild Type
0.20
1.56
0.39
Key Insights:
Potency: Ecenofloxacin is 4-10 fold more potent than Ciprofloxacin against S. pneumoniae and E. faecalis.
MRSA: While more active than earlier generations, Ecenofloxacin shows reduced activity against methicillin-resistant strains that likely harbor pre-existing quinolone resistance mutations (QRDR), though it retains better efficacy than ciprofloxacin.
Pneumococcal Activity: It exhibits excellent activity against penicillin-resistant S. pneumoniae (PRSP), making it a strong candidate for respiratory tract infections.
Experimental Protocols
To validate the spectrum of Ecenofloxacin in your own laboratory, follow these standardized protocols. These workflows ensure reproducibility and adherence to CLSI guidelines.
Broth Microdilution Assay (MIC Determination)
Objective: Determine the lowest concentration of Ecenofloxacin that inhibits visible growth of Gram-positive isolates.
Reagents:
Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Lyophilized Ecenofloxacin powder (store at -20°C).
0.5 McFarland standard.
Workflow:
Stock Preparation: Dissolve Ecenofloxacin in 0.1 N NaOH (if salt form) or DMSO to create a 10 mg/mL stock. Dilute to working concentrations in CAMHB.
Plate Setup: Dispense 100 µL of 2-fold serial dilutions of Ecenofloxacin (range: 0.004 – 64 µg/mL) into a 96-well microtiter plate.
Inoculum: Prepare a direct colony suspension of the test organism (e.g., S. aureus ATCC 29213) to 0.5 McFarland. Dilute 1:100 in CAMHB to achieve ~5 x 10⁵ CFU/mL.
Inoculation: Add 10 µL of inoculum to each well. Include a Growth Control (no drug) and Sterility Control (no bacteria).
Incubation: Incubate at 35 ± 2°C for 16-20 hours (ambient air).
Readout: Record MIC as the lowest concentration with no visible turbidity.
Time-Kill Kinetics
Objective: Assess whether Ecenofloxacin is bacteriostatic or bactericidal.
Preparation: Inoculate 10 mL CAMHB with ~10⁶ CFU/mL of the test isolate.
Exposure: Add Ecenofloxacin at concentrations equivalent to 1x, 2x, and 4x MIC.
Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.
Quantification: Serially dilute aliquots in saline and plate onto drug-free agar. Incubate overnight.
Analysis: A ≥3 log₁₀ reduction in CFU/mL relative to the initial inoculum indicates bactericidal activity.
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for Broth Microdilution Assay (CLSI Standard).
Clinical Implications and Resistance[2][3][4][5]
Resistance Suppression
The "Mutant Prevention Concentration" (MPC) of Ecenofloxacin is generally lower than that of older fluoroquinolones for Gram-positive organisms. Because Ecenofloxacin effectively targets both Topo IV and Gyrase, a bacterium must acquire two simultaneous mutations (e.g., parC S79F and gyrA S83L) to develop clinical resistance. This raises the genetic barrier to resistance.
Pharmacokinetics (PK/PD)
Ecenofloxacin exhibits concentration-dependent killing. The key PK/PD index for efficacy against Gram-positive bacteria is the AUC₂₄/MIC ratio . For S. pneumoniae, a target ratio of >30-50 is typically required for clinical cure, which Ecenofloxacin achieves at standard dosing due to its low MIC values (0.2 µg/mL).
References
Kim, J. H., et al. (1997). In vitro and in vivo antibacterial efficacies of CFC-222, a new fluoroquinolone.[1][2][3][4] Antimicrobial Agents and Chemotherapy, 41(10), 2228–2235.
Kim, J. H., Choi, K. H., et al. (1996). In-vitro and in-vivo antibacterial activity of CFC-222, a new fluoroquinolone.[1][2][3][4] Journal of Antimicrobial Chemotherapy, 38(2), 223-232.
Hooper, D. C. (2001). Mechanisms of action of antimicrobials: focus on fluoroquinolones.[5][1][6][7][8][9][10] Clinical Infectious Diseases, 32(Supplement_1), S9-S15.
Ecenofloxacin (CFC-222): A Retrospective Technical Analysis of a Promising Fluoroquinolone Candidate
Abstract Ecenofloxacin (CFC-222) emerged in the mid-1990s as a promising novel fluoroquinolone antibiotic with a potent and broad spectrum of activity, exhibiting particular strength against Gram-positive pathogens. Deve...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Ecenofloxacin (CFC-222) emerged in the mid-1990s as a promising novel fluoroquinolone antibiotic with a potent and broad spectrum of activity, exhibiting particular strength against Gram-positive pathogens. Developed by the South Korean company CJ Corp., Ecenofloxacin progressed through preclinical and into early clinical development, generating significant interest within the scientific community. This technical guide provides a comprehensive retrospective on the history and development of Ecenofloxacin, from its initial discovery and promising preclinical data to its eventual classification as an inactive development project. By examining its mechanism of action, in vitro and in vivo efficacy, and the broader context of antibiotic development, this document serves as an in-depth resource for researchers, scientists, and drug development professionals interested in the trajectory of antibiotic research and the factors influencing the success and failure of new antimicrobial agents.
Introduction: The Quest for a Better Fluoroquinolone
The 1980s and 1990s represented a zenith in the development of fluoroquinolone antibiotics. These synthetic broad-spectrum agents, characterized by their potent bactericidal activity and excellent oral bioavailability, became mainstays in the treatment of a wide array of bacterial infections. However, the widespread use of early-generation fluoroquinolones, such as ciprofloxacin, was associated with the rise of resistance and a recognized gap in activity against certain clinically important Gram-positive bacteria, including Streptococcus pneumoniae. This clinical need spurred the development of a new generation of fluoroquinolones with enhanced Gram-positive coverage. It was within this scientific landscape that Ecenofloxacin (CFC-222) was first described in 1995 by researchers at CJ Corp., South Korea.[1]
Ecenofloxacin distinguished itself through a novel chemical structure, aiming to address the limitations of its predecessors. This guide will delve into the scientific journey of this once-promising candidate, offering insights into its potential and the likely hurdles that led to the cessation of its development.
The Scientific Foundation of Ecenofloxacin
Mechanism of Action: Targeting Bacterial DNA Replication
Like other fluoroquinolones, Ecenofloxacin's bactericidal activity stems from its inhibition of essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[2] These enzymes are critical for bacterial DNA replication, transcription, repair, and recombination.
DNA Gyrase: Primarily in Gram-negative bacteria, this enzyme introduces negative supercoils into the DNA, a process vital for relieving torsional stress during DNA replication and transcription.
Topoisomerase IV: In Gram-positive bacteria, this enzyme's main role is in the decatenation of daughter chromosomes following DNA replication, allowing for proper cell division.
By forming a stable complex with the enzyme-DNA intermediate, Ecenofloxacin traps these enzymes, leading to double-stranded DNA breaks and ultimately, bacterial cell death. The dual-targeting mechanism contributes to the broad-spectrum activity of fluoroquinolones.
Caption: Mechanism of Action of Ecenofloxacin.
Preclinical Development: A Profile of Potency
Ecenofloxacin demonstrated a compelling preclinical profile, characterized by potent in vitro activity against a wide range of bacterial pathogens and encouraging in vivo efficacy in animal models of infection.
In Vitro Antibacterial Activity
Ecenofloxacin exhibited potent in vitro activity against both Gram-positive and Gram-negative bacteria. Notably, it showed superior or comparable activity against key Gram-positive pathogens when compared to earlier fluoroquinolones like ciprofloxacin, ofloxacin, and lomefloxacin.
Table 1: Comparative In Vitro Activity of Ecenofloxacin (CFC-222) and Other Fluoroquinolones (MIC90, µg/mL)
Organism
Ecenofloxacin (CFC-222)
Ciprofloxacin
Ofloxacin
Lomefloxacin
Streptococcus pneumoniae
0.2
>12.5
1.56
3.13
Staphylococcus aureus (Cipro-susceptible)
0.2
0.2
0.39
0.39
Enterococcus faecalis
0.39
1.56
3.13
6.25
Escherichia coli
0.1
0.025
0.1
0.2
Klebsiella pneumoniae
0.2
0.05
0.2
0.39
Pseudomonas aeruginosa
1.56
0.39
1.56
3.13
Data compiled from published studies.
Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)
The in vitro activity of Ecenofloxacin was likely determined using a standardized microbroth dilution method as outlined by the Clinical and Laboratory Standards Institute (CLSI).
Bacterial Strain Preparation: A panel of clinical bacterial isolates is cultured on appropriate agar media to obtain pure colonies.
Inoculum Preparation: A standardized inoculum of each bacterial strain is prepared in a suitable broth medium, typically adjusted to a 0.5 McFarland turbidity standard.
Serial Dilution of Antibiotic: Ecenofloxacin and comparator antibiotics are serially diluted in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.
Inoculation: Each well is inoculated with the standardized bacterial suspension.
Incubation: The microtiter plates are incubated at 35-37°C for 18-24 hours.
MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.
In Vivo Efficacy in Animal Models
In vivo studies in murine models of systemic infection mirrored the promising in vitro data. Ecenofloxacin demonstrated greater protective efficacy against infections caused by Staphylococcus aureus when administered orally compared to ciprofloxacin, ofloxacin, and lomefloxacin. Its efficacy against Gram-negative pathogens such as Escherichia coli and Klebsiella pneumoniae was comparable to that of ciprofloxacin.
Clinical Development and Discontinuation
The precise reasons for the discontinuation of Ecenofloxacin's development have not been publicly disclosed by CJ Corp. However, several factors common in antibiotic development during that era could have contributed to this decision:
Unfavorable Pharmacokinetic Profile: The drug may have exhibited suboptimal absorption, distribution, metabolism, or excretion (ADME) properties in humans.
Safety and Tolerability Issues: Unforeseen adverse events in Phase 1 trials could have raised safety concerns.
Strategic Business Decisions: The high cost and long timelines of antibiotic development, coupled with a challenging market and the emergence of other promising candidates, may have led to a reprioritization of CJ Corp.'s research and development pipeline.
The Evolving Regulatory Landscape: Increasing scrutiny of the safety of fluoroquinolones as a class may have raised the bar for new entrants.
Caption: Development Trajectory of Ecenofloxacin.
Conclusion: Lessons from a Discontinued Candidate
Ecenofloxacin (CFC-222) represents a case study of a promising antibiotic candidate that, despite a strong preclinical profile, did not reach the market. Its history underscores the complexities and high attrition rates inherent in pharmaceutical research and development. While the specific reasons for its discontinuation remain unpublished, the story of Ecenofloxacin serves as a valuable historical record for scientists in the field of antimicrobial drug discovery. It highlights the critical importance of not only potent efficacy but also a favorable safety and pharmacokinetic profile for the successful clinical translation of new chemical entities. The pursuit of novel antibiotics remains a paramount challenge in modern medicine, and the lessons learned from compounds like Ecenofloxacin continue to inform and guide these critical efforts.
References
Kim, J. H., Kang, J. A., Hong, K. H., et al. (1995). In vitro antibacterial activity of CFC-222 against penicillin susceptible and -resistant Streptococcus pneumoniae. 35th Interscience Conference on Antimicrobial Agents and Chemotherapy, 147. [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. ecenofloxacin. [Link]
Lim, S. J., Kim, J. H., Park, H. S., et al. (1996). In Vitro and in Vivo Antibacterial Efficacies of CFC-222, a New Fluoroquinolone. Antimicrobial Agents and Chemotherapy, 40(10), 2309–2314. [Link]
Hooper, D. C. (2001). Mechanisms of Action of Fluoroquinolones. Chest, 119(2 Suppl), 3S–8S. [Link]
Technical Whitepaper: Physicochemical Profiling of Ecenofloxacin Hydrochloride
Executive Summary Ecenofloxacin hydrochloride (Code: CFC-222) is a fourth-generation fluoroquinolone antibiotic distinguished by a 1,8-naphthyridine core and a unique 7-(3-azabicyclo[3.2.0]heptanyl) side chain. Unlike ea...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Ecenofloxacin hydrochloride (Code: CFC-222) is a fourth-generation fluoroquinolone antibiotic distinguished by a 1,8-naphthyridine core and a unique 7-(3-azabicyclo[3.2.0]heptanyl) side chain. Unlike earlier quinolones such as ciprofloxacin or enrofloxacin, the inclusion of the bicyclic amine moiety and the naphthyridine nitrogen at position 8 is engineered to enhance activity against Gram-positive pathogens (including MRSA) and improve pharmacokinetic stability.
This guide provides a definitive reference for the physicochemical properties of Ecenofloxacin hydrochloride, essential for formulation development, analytical method validation, and pharmacokinetic modeling.
CAS Number (HCl Salt): 162424-67-1 (Reference ID)[5]
Molecular Metrics
The precise molecular weight is critical for stoichiometric calculations in salt form conversion and molarity preparation.
Property
Value
Notes
Molecular Formula
C₁₉H₂₂ClFN₄O₃
Monohydrochloride salt stoichiometry (1:1)
Molecular Weight (Salt)
408.86 g/mol
Calculated using IUPAC standard atomic weights
Molecular Weight (Base)
372.40 g/mol
Active Pharmaceutical Ingredient (API) mass
Salt/Base Ratio
1.098
Factor for potency calculation
Chirality
Chiral (3 stereocenters)
The side chain is the (1R,5S,6S) isomer
Structural Visualization
The following diagram illustrates the core pharmacophore features of Ecenofloxacin, highlighting the naphthyridine nitrogen (N8) which differentiates it from standard quinolones.
Figure 1: Structural dissection of Ecenofloxacin, mapping functional groups to their biological and physicochemical roles.
Physicochemical Properties[1][7][8][10][11][12]
Physical State and Thermal Properties
Appearance: White to pale yellow crystalline powder.[6]
Melting Point: 215°C (with decomposition).
Experimental Note: Thermal degradation occurs rapidly post-melting. Differential Scanning Calorimetry (DSC) should use a sealed pan with a pinhole to prevent pressure buildup from decarboxylation.
Hygroscopicity: Moderately hygroscopic. Storage in a desiccator at <30% RH is recommended to prevent pseudopolymorph formation.
Solubility Profile
Ecenofloxacin HCl exhibits pH-dependent solubility characteristic of zwitterionic fluoroquinolones.
Solvent / Medium
Solubility (25°C)
Classification
Water (pH < 5)
> 20 mg/mL
Soluble (Protonated cationic form)
Phosphate Buffer (pH 7.4)
~1–2 mg/mL
Slightly Soluble (Zwitterionic form)
Methanol
Soluble
Suitable for stock solution prep
Acetonitrile
Slightly Soluble
Use as organic modifier in HPLC
Chloroform
Insoluble
-
Ionization and Lipophilicity
pKa (Acidic): 4.74 (Carboxylic acid).
pKa (Basic): ~8.8 (Secondary amine on bicyclic ring).
Isoelectric Point (pI): ~7.1. At physiological pH, the molecule exists primarily as a zwitterion (net neutral charge), which facilitates passive diffusion across bacterial membranes but reduces aqueous solubility.
LogP (Octanol/Water): 4.18 (XLogP3). The bicyclic side chain significantly increases lipophilicity compared to ciprofloxacin (LogP ~0.28), enhancing tissue penetration.
This protocol ensures separation of Ecenofloxacin from potential degradation products (decarboxylated derivatives).
System Suitability:
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.
Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).
Mobile Phase B: Acetonitrile (HPLC Grade).
Mode: Isocratic (80% A : 20% B) or Gradient (see workflow below).
Flow Rate: 1.0 mL/min.
Detection: UV at 290 nm (excitation max) or Fluorescence (Ex 290 nm / Em 450 nm).
Injection Volume: 10 µL.
Standard Preparation:
Dissolve 10 mg Ecenofloxacin HCl in 10 mL Methanol (Stock A). Dilute to 50 µg/mL with Mobile Phase A for injection.
Analytical Workflow Diagram
Figure 2: Standardized analytical workflow for Ecenofloxacin quantification.
Biological Implications of Physical Properties[7][10]
Solubility-Permeability Interplay
The high LogP (4.18) of Ecenofloxacin, driven by the bulky bicyclic amine, dictates its pharmacokinetic profile. Unlike hydrophilic quinolones (e.g., Ciprofloxacin) which are eliminated renally, Ecenofloxacin's lipophilicity suggests:
Higher Volume of Distribution (Vd): Extensive tissue binding, particularly in lung and prostate tissues.
Hepatic Clearance: Increased likelihood of hepatic metabolism compared to renal excretion.
Intracellular Accumulation: Enhanced penetration into phagocytic cells, improving efficacy against intracellular pathogens.
Stability Considerations
Photostability: Like all fluoroquinolones, Ecenofloxacin is sensitive to UV light (photodegradation at the C6-F and C8 positions). Samples must be protected from light (amber glassware).
Chelation: The 3-carboxyl and 4-keto groups form stable chelates with polyvalent cations (Mg²⁺, Al³⁺, Fe²⁺). In vitro dissolution media must be free of these ions to avoid precipitation.
References
Chemical Identity & Structure: PubChem.[6][7] Ecenofloxacin (CID 178066). National Library of Medicine. Available at: [Link]
Pharmacological Classification: IUPHAR/BPS Guide to Pharmacology. Ecenofloxacin (Ligand ID: 10802).[8][9] Available at: [Link]
Synthetic Origin & Code: Kim, J. H., et al. (1997).[4] In vitro and in vivo antibacterial efficacies of CFC-222, a new fluoroquinolone. Antimicrobial Agents and Chemotherapy.[6][3][4][9][10]
Physicochemical Descriptors: EPA Compulink/ChemIDPlus. Ecenofloxacin Properties. Available at: [Link]
Application Note: Protocol for Dissolving Ecenofloxacin Hydrochloride for In Vitro Assays
Executive Summary & Scientific Rationale Ecenofloxacin (CFC-222) is a potent fluoroquinolone antibiotic characterized by its broad-spectrum activity against Gram-positive, Gram-negative, and anaerobic bacteria.[1][2] In...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Rationale
Ecenofloxacin (CFC-222) is a potent fluoroquinolone antibiotic characterized by its broad-spectrum activity against Gram-positive, Gram-negative, and anaerobic bacteria.[1][2] In in vitro assays (MIC determination, time-kill kinetics, or eukaryotic cytotoxicity screens), the integrity of the data relies entirely on the bioavailability of the compound in solution.
The Challenge: Fluoroquinolones are zwitterionic. While the hydrochloride salt (Ecenofloxacin HCl) significantly improves aqueous solubility compared to the free base, it remains prone to "crashing out" (precipitation) in neutral buffers (pH 7.2–7.[1]4) due to its isoelectric point.[1] Furthermore, divalent cations (
, ) present in culture media can chelate the drug, reducing its effective concentration.[1]
The Solution: This protocol prioritizes an acidic aqueous stock preparation or a DMSO-based alternative to ensure complete solubilization prior to dilution. It incorporates checkpoints for sterility, photosensitivity, and adsorption.
Physicochemical Profile
Understanding the molecule is the first step to successful dissolution.
Observation: The HCl salt should dissolve readily.[4]
Troubleshooting: If particles persist, add 0.1 N HCl dropwise. The lower pH stabilizes the cationic form of the drug.
Sterilization: Filter through a 0.22 µm PVDF filter into a sterile amber tube.
Warning:Do not autoclave fluoroquinolones; heat can induce degradation.
Method B: DMSO Stock (Universal)
Best for: High-throughput screening (HTS) and long-term storage.[1]
Weighing: Weigh Ecenofloxacin HCl powder.
Dissolution: Add 100% DMSO to achieve a concentration of 10–20 mg/mL .
Mixing: Vortex vigorously for 30 seconds. If necessary, sonicate for 2 minutes at room temperature.
Sterilization: Filter through a 0.22 µm PTFE or Nylon filter (compatible with DMSO).[1]
Note: PVDF is generally compatible with DMSO but check manufacturer specs for high concentrations.
Workflow Visualization (Logic Flow)
The following diagram illustrates the decision process and critical control points for preparing the stock solution.
Caption: Decision logic for solvent selection and step-by-step dissolution workflow ensuring sterility and stability.
Dilution Strategy for Assays
The "Crash Out" Danger Zone:
When diluting the acidic or organic stock into Cell Culture Media (pH 7.4) or PBS, the local pH shift can cause immediate micro-precipitation.
Protocol for Assay Setup:
Intermediate Dilution: Do not pipette 10 mg/mL stock directly into the assay well. Prepare an intermediate dilution (e.g., 100 µg/mL) in the assay medium.
Visual Check: Hold the tube up to the light. If "swirls" or turbidity appear, the drug has precipitated.
Correction: Sonicate the medium or lower the working concentration.
DMSO Limit: If using Method B, ensure the final DMSO concentration in the assay is < 0.5% (v/v) (ideally < 0.1%) to prevent solvent toxicity masking the drug effect.
Final Assay Conc.
Dilution Factor (from 10 mg/mL)
Recommended Vehicle
100 µg/mL
1:100
Media/Buffer
10 µg/mL
1:1000
Media/Buffer
1 µg/mL
1:10,000
Media/Buffer
Storage and Stability
Temperature: -20°C is optimal.[1] Avoid repeated freeze-thaw cycles (aliquot into single-use volumes, e.g., 20 µL or 50 µL).
Light: Fluoroquinolones are photosensitive. Wrap tubes in foil if amber tubes are unavailable.
PubChem. (2025).[1][5] Ecenofloxacin | C19H21FN4O3.[5] National Library of Medicine. Available at: [Link][1]
Guide to Pharmacology. (2025).[1] Ecenofloxacin Ligand Page. IUPHAR/BPS. Available at: [Link][1]
Appelbaum, P. C., & Hunter, P. A. (2000). The fluoroquinolone antibacterials: past, present and future perspectives. International Journal of Antimicrobial Agents. (General class handling).
Application Note: High-Precision Determination of Minimum Inhibitory Concentration (MIC) for Ecenofloxacin
Executive Summary & Mechanism Ecenofloxacin is a synthetic fluoroquinolone antibiotic targeting bacterial DNA gyrase (Topoisomerase II) and Topoisomerase IV.[1][2][3] Like other members of this class (e.g., enrofloxacin,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanism
Ecenofloxacin is a synthetic fluoroquinolone antibiotic targeting bacterial DNA gyrase (Topoisomerase II) and Topoisomerase IV.[1][2][3] Like other members of this class (e.g., enrofloxacin, ciprofloxacin), its efficacy is concentration-dependent. Accurate Minimum Inhibitory Concentration (MIC) determination is critical not only for establishing susceptibility breakpoints but also for pharmacokinetic/pharmacodynamic (PK/PD) modeling, specifically the
ratio which predicts clinical efficacy.
This guide details the Broth Microdilution (BMD) method, the gold standard for MIC determination. Unlike agar dilution, BMD allows for high-throughput screening and automation compatibility.
Mechanistic Context
Ecenofloxacin acts by stabilizing the DNA-enzyme cleavage complex, leading to double-strand breaks.
Gram-negative targets: Primarily DNA Gyrase (GyrA subunits).
Gram-positive targets: Primarily Topoisomerase IV (ParC subunits).
Critical Technical Note: Fluoroquinolones possess a zwitterionic structure. Their solubility and activity are heavily influenced by pH and the presence of divalent cations (
, ). This protocol strictly mandates the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) to prevent false susceptibility results caused by cation chelation.
Experimental Workflow & Logic
The following diagram outlines the critical path for MIC determination, highlighting the "Go/No-Go" decision points often missed in standard SOPs.
Figure 1: Logic flow for Ecenofloxacin MIC determination. Note the feedback loop at QC Check.
Solvent: 0.1 M NaOH (preferred for most fluoroquinolones) or 0.1 M HCl. Do not use DMSO unless strictly necessary, as it can interact with plasticware in automated systems.
Media (The "Trustworthiness" Factor)
The choice of broth is the single largest variable in MIC accuracy.
Base: Mueller-Hinton Broth (MHB).
Cation Adjustment: Must contain:
: 20–25 mg/L
: 10–12.5 mg/L
Why? High cation levels reduce fluoroquinolone activity by bridging the drug-DNA-enzyme complex or reducing outer membrane permeability. Low levels result in false "Susceptible" readings.
Most errors occur here. Fluoroquinolones are hydrophobic at neutral pH.
Calculate Mass:
Solubilization: Weigh Ecenofloxacin powder into a sterile glass tube. Add a minimal volume (e.g., 10% of total volume) of 0.1 M NaOH dropwise until dissolved.
Dilution: Bring to final volume with sterile distilled water.
Target Stock Concentration: 1280 µg/mL or 5120 µg/mL (allows for convenient 2-fold dilutions).
Sterilization: Membrane filtration (0.22 µm). Note: Fluoroquinolones generally do not bind significantly to PES membranes, but discard the first 1 mL of filtrate to saturate the filter.
Phase 2: Microplate Preparation
Dispense 50 µL of CAMHB into columns 1–12 of a sterile 96-well microplate (U-bottom or flat-bottom).
Add 50 µL of Ecenofloxacin stock to Column 1.
Perform serial 2-fold dilutions from Column 1 through Column 10. Discard 50 µL from Column 10.
Column 11: Growth Control (Broth + Bacteria, no Drug).
Note: Avoid stacking plates more than 4 high to ensure uniform thermal distribution.
Data Interpretation & QC
Reading the MIC
The MIC is the lowest concentration of Ecenofloxacin that completely inhibits visible growth.[4]
Button Formation: In U-bottom plates, look for a distinct cell pellet (growth) vs. a clear well or "trailing" haze.
Trailing Growth: Fluoroquinolones may show "trailing" (light haze in 1-2 wells above the true MIC). If the haze is <20% of the growth control, ignore it and read the MIC at the clear well.
Quality Control Ranges
Since Ecenofloxacin is treated here as a novel/specific entity, you must validate against the class representative (Enrofloxacin/Ciprofloxacin) if specific breakpoints are unavailable.
Table 1: Expected QC Ranges (Based on CLSI M100/VET01 for Fluoroquinolones)
Organism
ATCC Strain
Expected MIC Range (µg/mL)*
E. coli
25922
0.008 – 0.03 (Highly Susceptible)
P. aeruginosa
27853
0.25 – 1.0
S. aureus
29213
0.12 – 0.5
*Ranges are indicative of the fluoroquinolone class.[6] If Ecenofloxacin controls consistently fall outside these ranges, re-verify cation levels in the broth.
Troubleshooting Guide (Self-Validating Systems)
Observation
Probable Cause
Corrective Action
MICs are consistently too high
Cation levels () in broth are too high.
Validate media via ICP-MS or switch to pre-adjusted commercial CAMHB.
MICs are consistently too low
Cation levels too low; drug activity artificially enhanced.
Supplement broth with / .
Skipped Wells (Growth-No Growth-Growth)
Contamination or pipetting error.
Invalid test. Repeat. Do not report.
Precipitation in high conc. wells
Drug insolubility at neutral pH.
Use 0.1M NaOH for initial stock; ensure final concentration < solubility limit.
References
Clinical and Laboratory Standards Institute (CLSI). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Wayne, PA: Clinical and Laboratory Standards Institute; 2018.
Clinical and Laboratory Standards Institute (CLSI). Performance Standards for Antimicrobial Susceptibility Testing.[7] CLSI supplement M100.
European Committee on Antimicrobial Susceptibility Testing (EUCAST). Reading guide for broth microdilution.[8]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinoline Action and Resistance. Biochemistry, 53(10), 1565–1574. (Provides mechanistic grounding for Gyrase/Topo IV inhibition).[2]
Preparation of Enrofloxacin Hydrochloride Stock Solution in DMSO: An Application Note and Protocol
Introduction: Navigating Terminology and Ensuring Precision In the realm of pharmaceutical research and drug development, precision in nomenclature is paramount. While the topic of this guide is the preparation of "Eceno...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Navigating Terminology and Ensuring Precision
In the realm of pharmaceutical research and drug development, precision in nomenclature is paramount. While the topic of this guide is the preparation of "Ecenofloxacin hydrochloride," a thorough review of scientific literature and supplier databases indicates a likely reference to the well-established fluoroquinolone antibiotic, Enrofloxacin Hydrochloride . The CAS number, molecular formula, and molecular weight predominantly associated with this class of compounds correspond to Enrofloxacin Hydrochloride. For the purpose of this technical guide, and to ensure the highest degree of scientific accuracy, we will proceed with the protocol for Enrofloxacin Hydrochloride. This application note provides a comprehensive, field-proven methodology for the preparation, quality control, and storage of a Dimethyl Sulfoxide (DMSO) stock solution of Enrofloxacin Hydrochloride, tailored for researchers, scientists, and drug development professionals.
Scientific Rationale: The "Why" Behind the Protocol
The selection of Dimethyl Sulfoxide (DMSO) as the solvent for preparing Enrofloxacin Hydrochloride stock solutions is a deliberate choice rooted in its advantageous physicochemical properties. DMSO is a polar aprotic solvent renowned for its ability to dissolve a wide array of both polar and nonpolar compounds, a critical attribute in high-throughput screening and drug discovery.[1] Its miscibility with water and cell culture media facilitates the seamless dilution of stock solutions to working concentrations for in vitro and in vivo assays.[1][2]
However, the use of DMSO is not without its caveats. Its hygroscopic nature necessitates the use of anhydrous DMSO and proper storage to prevent the introduction of water, which can impact compound solubility and stability.[3] Furthermore, at higher concentrations, DMSO can exert its own biological effects and exhibit cytotoxicity.[4] Therefore, this protocol is designed to produce a concentrated stock solution, allowing for minimal final DMSO concentration in experimental assays, typically below 0.5%, to mitigate these off-target effects.[5]
Physicochemical Properties of Enrofloxacin Hydrochloride
A thorough understanding of the compound's properties is fundamental to developing a robust and reproducible protocol.
Variable; reports indicate insolubility for the HCl salt and ~1 mg/mL for the base with warming.[9][10]
The variable reported solubility of Enrofloxacin Hydrochloride in DMSO underscores the importance of a systematic and careful dissolution procedure.
Safety and Handling: A Commitment to Laboratory Best Practices
Prior to handling Enrofloxacin Hydrochloride and DMSO, it is imperative to consult the respective Safety Data Sheets (SDS).
Enrofloxacin Hydrochloride:
Hazards: May cause skin and eye irritation. Handle with care to avoid dust formation and inhalation.[7]
Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-resistant gloves.[7]
Dimethyl Sulfoxide (DMSO):
Hazards: Readily absorbed through the skin and can carry dissolved substances with it. It is a combustible liquid.
Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile gloves may not be suitable for prolonged contact; consult glove compatibility charts). Work in a well-ventilated area or a chemical fume hood.
Experimental Protocol: A Step-by-Step Guide
This protocol provides a detailed methodology for the preparation of a 10 mM Enrofloxacin Hydrochloride stock solution in DMSO.
Mass (mg) = 10 mmol/L * 0.001 L * 395.86 g/mol = 3.9586 mg
Weighing:
Tare a sterile, amber glass vial on a calibrated analytical balance.
Carefully weigh out the calculated mass of Enrofloxacin Hydrochloride powder and record the exact weight.
Dissolution:
Add the appropriate volume of anhydrous DMSO to the vial containing the Enrofloxacin Hydrochloride powder.
Secure the cap tightly and vortex the vial vigorously for 2-3 minutes.
Visually inspect the solution against a light source to check for complete dissolution. The solution should be clear and free of any particulate matter.
Troubleshooting Insolubility: If the compound has not fully dissolved:
Sonicate the vial in a water bath sonicator for 10-15 minutes.
If sonication is insufficient, gently warm the solution in a 37°C water bath for 5-10 minutes, with intermittent vortexing. Caution: Avoid excessive heating, as it may degrade the compound.
Decision Tree for Dissolution Issues
Caption: Decision-making process for addressing solubility challenges.
Quality Control and Storage: Ensuring Long-Term Integrity
Quality Control:
Visual Inspection: A clear, homogenous solution is the primary indicator of successful dissolution.
Concentration Verification (Optional): For applications requiring high precision, the concentration of the stock solution can be verified using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.
Storage and Stability:
Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes in sterile, polypropylene microcentrifuge tubes.[5]
Storage Temperature: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5] Protect from light by storing in a dark container or wrapping the tubes in foil. While specific stability data for Enrofloxacin Hydrochloride in DMSO is limited, studies on related fluoroquinolones suggest stability is enhanced at lower temperatures.[11]
Conclusion: A Foundation for Reproducible Research
This application note provides a robust and scientifically grounded protocol for the preparation of Enrofloxacin Hydrochloride stock solutions in DMSO. By adhering to these detailed steps, researchers can ensure the preparation of high-quality, reliable stock solutions, thereby enhancing the reproducibility and accuracy of their experimental results. The principles of careful handling, systematic dissolution, and proper storage outlined herein are fundamental to achieving success in drug discovery and development endeavors.
Barrick Lab. (2019, January 11). ProtocolsAntibioticStockSolutions. Twiki.
Liu, Y., et al. (2012). Dimethyl Sulfoxide Protects Escherichia coli from Rapid Antimicrobial-Mediated Killing. Antimicrobial Agents and Chemotherapy, 56(11), 6048–6050.
Barrick Lab. (2019, January 11).
Bhatt, P., et al. (2012). Dimethyl Sulfoxide Protects Escherichia coli from Rapid Antimicrobial-Mediated Killing. Journal of Bacteriology, 194(24), 6983-6985.
BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
Discovery Fine Chemicals. Enrofloxacin Hydrochloride - 112732-17-9. [Link]
ResearchGate. (2019). Figure 1. (A)
Pérez-Parada, A., et al. (2004). Stability of fluoroquinolone antibiotics in river water samples and in octadecyl silica solid-phase extraction cartridges.
Popa, M. I., et al. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)
Ferreira, M., et al. (2022). Fluoroquinolone Metalloantibiotics: Fighting Staphylococcus aureus Biofilms. International Journal of Molecular Sciences, 23(14), 7609.
Fengchen Group Co., Ltd. (2017, August 2).
Cayman Chemical. (2022, November 11).
Cayman Chemical. (2022, November 15).
Singh, S., et al. (2007). Various Solvent Systems for Solubility Enhancement of Enrofloxacin. Indian Journal of Pharmaceutical Sciences, 69(3), 435.
Application Note: A Robust RP-HPLC Method for the Development and Validation of Ecenofloxacin Hydrochloride Detection
Abstract This comprehensive application note provides a detailed guide for the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive application note provides a detailed guide for the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Ecenofloxacin hydrochloride. Ecenofloxacin is a fluoroquinolone antibacterial agent with a broad spectrum of activity.[1] The accurate quantification of this active pharmaceutical ingredient (API) is paramount for ensuring the quality, safety, and efficacy of pharmaceutical formulations. This document offers a scientifically grounded protocol, delving into the rationale behind chromatographic parameter selection and outlining a validation strategy compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3][4]
Introduction to Ecenofloxacin Hydrochloride and its Analytical Significance
Ecenofloxacin is a synthetic fluoroquinolone antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria.[1][5][6] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination.[6] Given its therapeutic importance, the development of reliable analytical methods for its quantification is crucial for quality control during drug manufacturing, formulation development, and for pharmacokinetic studies.[5] High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analysis of pharmaceuticals due to its high resolution, sensitivity, and specificity.[7]
This guide is intended for researchers, scientists, and drug development professionals, providing both the theoretical basis and practical steps for establishing a validated HPLC method for Ecenofloxacin hydrochloride.
Physicochemical Properties of Ecenofloxacin Hydrochloride
A thorough understanding of the analyte's physicochemical properties is the foundation for logical and efficient HPLC method development.
The presence of ionizable functional groups (a carboxylic acid and an amine) in the structure of Ecenofloxacin indicates that the pH of the mobile phase will be a critical parameter in controlling its retention and peak shape.
HPLC Method Development and Optimization
This section details the systematic approach to developing a robust HPLC method for Ecenofloxacin hydrochloride.
Instrumentation and Materials
HPLC System: A system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Analytical Balance: For accurate weighing of standards and reagents.
Reference Standard: Ecenofloxacin hydrochloride reference standard of known purity.
Rationale for Chromatographic Condition Selection
The goal is to achieve a symmetric peak for Ecenofloxacin hydrochloride, well-resolved from any potential impurities or degradants, within a reasonable analysis time.
Stationary Phase (Column): A C18 (octadecylsilyl) column is the recommended starting point. This non-polar stationary phase is highly effective for the retention of moderately polar compounds like fluoroquinolones through hydrophobic interactions.[11][12][13] A common column dimension is 250 mm x 4.6 mm with a 5 µm particle size.
Mobile Phase: A reversed-phase elution is ideal.
Aqueous Phase: A phosphate buffer is chosen to control the pH. To ensure Ecenofloxacin is in a single ionic state (protonated amine and non-ionized carboxylic acid), a pH of around 2.5-3.0 is recommended.[12] This acidic pH suppresses the ionization of the carboxylic acid group, leading to better retention and improved peak shape. A starting concentration of 10-20 mM potassium dihydrogen phosphate, with the pH adjusted using orthophosphoric acid, is a good starting point.
Organic Modifier: Acetonitrile is often preferred over methanol for the analysis of fluoroquinolones as it can provide better peak shapes and lower backpressure.
Initial Composition: An isocratic elution with a mobile phase composition of Acetonitrile:Phosphate Buffer (e.g., 30:70 v/v) is a reasonable starting point. The ratio can be optimized to achieve the desired retention time (typically 5-10 minutes).
Detection Wavelength: Based on the UV spectra of similar fluoroquinolones, a detection wavelength of 276 nm should provide good sensitivity for Ecenofloxacin.[9][10] A PDA detector can be used to scan the peak and confirm the λmax during initial development.
Flow Rate and Temperature: A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column. The column temperature can be maintained at 25-30°C to ensure consistent retention times.
Preparation of Solutions
Mobile Phase Preparation (20 mM Phosphate Buffer pH 2.5):
Weigh 2.72 g of potassium dihydrogen phosphate and dissolve it in 1000 mL of HPLC grade water.
Adjust the pH of the solution to 2.5 using orthophosphoric acid.
Filter the buffer through a 0.45 µm membrane filter.
Prepare the final mobile phase by mixing the buffer and acetonitrile in the optimized ratio (e.g., 70:30 v/v).
Degas the mobile phase by sonication or helium sparging before use.
Standard Stock Solution (100 µg/mL):
Accurately weigh approximately 10 mg of Ecenofloxacin hydrochloride reference standard into a 100 mL volumetric flask.
Dissolve in a small amount of diluent (e.g., a 50:50 mixture of water and methanol).
Sonicate for 5 minutes to ensure complete dissolution.
Make up to the mark with the diluent.
Working Standard Solutions:
Prepare a series of working standard solutions for linearity and accuracy studies by diluting the stock solution with the mobile phase to achieve concentrations in the desired range (e.g., 1-50 µg/mL).
Sample Preparation (for a formulated product):
Accurately weigh a quantity of the powdered tablets or volume of liquid formulation equivalent to a known amount of Ecenofloxacin hydrochloride.
Transfer to a suitable volumetric flask.
Add a portion of the diluent and sonicate to dissolve the active ingredient.
Dilute to volume with the diluent.
Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.
Optimized Chromatographic Conditions
The following table summarizes a typical set of optimized conditions.
Table 2: Optimized HPLC Conditions for Ecenofloxacin Hydrochloride Analysis
Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase
Acetonitrile : 20 mM KH₂PO₄ Buffer (pH 2.5) (30:70 v/v)
Flow Rate
1.0 mL/min
Detection Wavelength
276 nm
Injection Volume
20 µL
Column Temperature
30°C
Run Time
10 minutes
HPLC Method Validation Protocol (ICH Q2(R1))
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3] The following protocols are based on the ICH Q2(R1) guidelines.[2][4][14]
System Suitability
Before performing any validation experiments, the suitability of the chromatographic system must be established.
Procedure:
Inject the working standard solution (e.g., 20 µg/mL) six times.
Table 3: System Suitability Parameters and Acceptance Criteria
Parameter
Acceptance Criteria
Tailing Factor (Asymmetry)
≤ 2.0
Theoretical Plates (N)
> 2000
% RSD of Peak Area
≤ 2.0%
% RSD of Retention Time
≤ 1.0%
Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.
Procedure:
Analyze a blank solution (diluent).
Analyze a placebo solution (a mixture of all formulation excipients without the API).
Analyze the Ecenofloxacin hydrochloride standard solution.
Analyze a sample solution.
If available, spike the sample solution with known impurities and degradation products.
Acceptance Criteria:
There should be no interfering peaks at the retention time of Ecenofloxacin hydrochloride in the blank and placebo chromatograms. The method should be able to resolve the Ecenofloxacin peak from any potential interfering peaks.
Linearity and Range
Procedure:
Prepare a series of at least five concentrations of Ecenofloxacin hydrochloride working standards across a range (e.g., 80% to 120% of the target concentration). A suggested range could be 5, 10, 20, 30, and 40 µg/mL.
Inject each concentration in triplicate.
Construct a calibration curve by plotting the mean peak area against the concentration.
Acceptance Criteria:
The correlation coefficient (r²) of the linear regression should be ≥ 0.999.
Accuracy
Procedure:
Accuracy should be assessed across the specified range of the method. This is typically done by spiking a placebo with the API at different concentration levels.
Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Analyze the samples and calculate the percentage recovery.
Acceptance Criteria:
The mean percent recovery should be within 98.0% to 102.0%.
Precision
Repeatability (Intra-day Precision):Procedure:
Prepare six separate samples at 100% of the target concentration.
Analyze these samples on the same day, by the same analyst, using the same instrument.
Calculate the % RSD of the results.
Intermediate Precision (Inter-day Precision):Procedure:
Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Acceptance Criteria:
The % RSD for both repeatability and intermediate precision should be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Procedure:
LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.
LOD = 3.3 × (σ / S)
LOQ = 10 × (σ / S)
Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.
Acceptance Criteria:
The LOQ should be demonstrated with acceptable precision and accuracy.
Robustness
Procedure:
Assess the effect of small, deliberate variations in method parameters on the results.
Vary parameters such as:
Mobile phase pH (± 0.2 units)
Organic content in the mobile phase (± 2%)
Column temperature (± 5°C)
Flow rate (± 0.1 mL/min)
Analyze a sample under each modified condition and evaluate the impact on system suitability parameters and the final result.
Acceptance Criteria:
The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected by the variations.
Workflow Visualization
The following diagram illustrates the logical flow of the HPLC method development and validation process.
Diagram 1: Workflow for HPLC Method Development and Validation.
Conclusion
This application note has outlined a comprehensive and systematic approach for the development and validation of an RP-HPLC method for the quantitative analysis of Ecenofloxacin hydrochloride. By understanding the physicochemical properties of the molecule and following a logical optimization and validation strategy based on ICH guidelines, a reliable, robust, and accurate method can be established. This method is suitable for routine quality control analysis, stability studies, and other applications in the pharmaceutical industry, ensuring the integrity and quality of Ecenofloxacin hydrochloride products.
References
The development of HPLC dual wavelength fluorescence detection method for the simultaneous determination of four fluoroquinolone. (2022). SpringerLink. Available at: [Link]
Toujani, E., Belgaied, W., & Toujani, S. (2023). Simultaneous Quantitative Determination of Eight Fluoroquinolones by High-Performance Liquid Chromatography with UV Detection. Methods and Objects of Chemical Analysis. Available at: [Link]
Nowik, W., & Szymański, P. (2026). HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025). MDPI. Available at: [Link]
Jain, D., et al. (2019). QbD BASED RP-HPLC METHOD DEVELOPMENT FOR FIVE FLUOROQUINOLONE ANTI-BACTERIALS – THROUGH CREATION OF DESIGN SPACE FOR CRITICAL ATTRIBUTES. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]
Nowik, W., & Szymański, P. (2026). HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025). Scilit. Available at: [Link]
ICH Q2(R1) Analytical Method Validation. Scribd. Available at: [Link]
Bebawy, L. (2022). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available at: [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]
Ecenofloxacin | C19H21FN4O3 | CID 178066. PubChem. Available at: [Link]
ecenofloxacin. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]
ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA). Available at: [Link]
UV-Vis Spectrum of Enrofloxacin. SIELC Technologies. Available at: [Link]
Development and validationof an HPLC method for the determination of oxytetracycline and enrofloxacin in veterinary formulations. (2015). ResearchGate. Available at: [Link]
development of a hplc method for the determination of enrofloxacin and ciprofloxacin in reptile plasma after transdermal delivery. International Journal of Pharmacy. Available at: [Link]
Bridging one health and sustainable analysis: enrofloxacin quantification amid combined therapy and its active metabolite in various matrices using green RP-HPLC. PMC. Available at: [Link]
Li, Y., et al. (2020). Synthesis, Characterization, and Pharmacodynamics Study of Enrofloxacin Mesylate. PMC. Available at: [Link]
HPLC Method for Simultaneous Identification and Quantification of Enrofloxacin, Bromhexine*HCl and Their Related Substances/Degradation Products, in Veterinary Pharmaceutical Product, Bromflovet. ResearchGate. Available at: [Link]
Reverse-Phase High Performance Liquid Chromatography Method for Simultaneous Estimation of Enrofloxacin and Ketoprofen in Marketed Formulation. Indian Journal of Pharmaceutical Sciences. Available at: [Link]
Development and Validation of UV–Spectrophotometric method for the Determination of Enrofloxacin in Synthetic form and Veterinary Injectible Dosage forms. Asian Journal of Pharmaceutical Analysis. Available at: [Link]
Pharmaceutical Salts of Enrofloxacin with Organic Acids. MDPI. Available at: [Link]
Enrofloxacin hydrochloride composition and liquid medicine, and preparation methods thereof. Google Patents.
preformulation studies and analytical method development for enrofloxacin and ciprofloxacin. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]
In vivo dosing regimens for Ecenofloxacin hydrochloride in murine models
Subject: Inquiry Regarding In Vivo Dosing for Ecenofloxacin Hydrochloride Dear Research Professional, Thank you for your request for a detailed application note and protocol regarding in vivo dosing regimens for Ecenoflo...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Inquiry Regarding In Vivo Dosing for Ecenofloxacin Hydrochloride
Dear Research Professional,
Thank you for your request for a detailed application note and protocol regarding in vivo dosing regimens for Ecenofloxacin hydrochloride in murine models.
Following a comprehensive search of scientific literature and databases, we have been unable to locate specific experimental data, pharmacokinetic (PK) profiles, or established in vivo dosing protocols for a compound designated "Ecenofloxacin hydrochloride." The search results consistently refer to a different, though similarly named, fluoroquinolone: Enrofloxacin .
Enrofloxacin is a well-characterized antibiotic with extensive documentation in veterinary and research applications, including a significant body of work on its use in murine models. Given the absence of data for Ecenofloxacin, providing a dosing protocol would be scientifically unsound and could lead to inaccurate and unreliable experimental outcomes. Dosing regimens are highly specific to the chemical structure, solubility, and the unique PK/PD properties of each compound.
Path Forward: A Proposed Guide on Enrofloxacin
To provide a valuable and scientifically rigorous resource, we propose to create the detailed application note and protocol based on the wealth of available data for Enrofloxacin . This guide would serve as an expert-level framework for researchers working with veterinary fluoroquinolones in murine models and could provide a strong foundational methodology for determining initial parameters for novel but related compounds.
The proposed guide on "In Vivo Dosing Regimens for Enrofloxacin in Murine Models" would include:
Core Scientific Principles: A detailed explanation of Enrofloxacin's mechanism of action as a DNA gyrase and topoisomerase IV inhibitor.
Pharmacokinetic & Pharmacodynamic (PK/PD) Analysis: In-depth discussion of key PK/PD parameters in mice, emphasizing the significance of the AUC/MIC ratio for concentration-dependent killing, which is crucial for designing effective dosing strategies.
Established Dosing Regimens: A summary of dosing ranges reported in the literature, from 5 mg/kg for systemic infections to higher doses depending on the bacterial strain and infection site.
Detailed Experimental Protocols: Step-by-step instructions for preparing and administering Enrofloxacin via subcutaneous and oral routes, including vehicle and solubility considerations for the hydrochloride salt form.
Validated Murine Infection Models: Protocols for widely used models such as the neutropenic thigh infection model and sepsis models, complete with workflows for bacterial challenge and efficacy assessment.
Data Visualization: Tables summarizing key PK parameters and Graphviz diagrams illustrating experimental workflows.
Comprehensive References: A complete, cited list of authoritative sources.
We believe this comprehensive guide on Enrofloxacin will provide the in-depth, technically accurate, and field-proven insights your team requires.
Please let us know if you would like to proceed with the creation of this detailed guide on Enrofloxacin .
Application
Application Note: Assessing Ecenofloxacin Hydrochloride Cytotoxicity in Mammalian Cells
[1] Executive Summary This application note outlines a rigorous, multi-parametric workflow for assessing the cytotoxicity of Ecenofloxacin hydrochloride , a fluoroquinolone antibiotic. While fluoroquinolones target bacte...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This application note outlines a rigorous, multi-parametric workflow for assessing the cytotoxicity of Ecenofloxacin hydrochloride , a fluoroquinolone antibiotic. While fluoroquinolones target bacterial DNA gyrase and topoisomerase IV, they exhibit dose-dependent off-target effects on mammalian topoisomerase II, mitochondrial function, and cellular redox states.
This guide moves beyond simple viability screening.[1][2] It integrates metabolic activity assays (CCK-8/MTT) with mechanistic profiling (ROS generation and membrane integrity) to distinguish between cytostatic and cytotoxic effects. This "triangulation" approach ensures that data generated is robust, reproducible, and predictive of in vivo safety profiles.
Scientific Rationale & Mechanism
To accurately assess Ecenofloxacin hydrochloride, one must understand the potential toxicity pathways of the fluoroquinolone (FQ) class.[3]
Primary Toxicity (Genotoxicity): High concentrations of FQs can inhibit mammalian Topoisomerase II, leading to double-strand DNA breaks (DSBs) and subsequent apoptosis.
Secondary Toxicity (Mitochondrial Dysfunction): FQs can disrupt the electron transport chain (ETC), leading to the accumulation of Reactive Oxygen Species (ROS) and oxidative stress.
Physicochemical Factor: As a hydrochloride salt, Ecenofloxacin is water-soluble but may precipitate in high-pH culture media if not buffered correctly, leading to false "toxicity" via physical sedimentation on cell monolayers.
Pathway Visualization
The following diagram illustrates the dual-pathway mechanism of potential Ecenofloxacin toxicity in mammalian cells.
Figure 1: Dual-mechanism toxicity pathway of Ecenofloxacin hydrochloride involving nuclear Topoisomerase II inhibition and mitochondrial ROS generation.
Experimental Design Strategy
Cell Line Selection
Do not rely on a single cell line. Different tissues exhibit varying sensitivities to FQs.
HepG2 (Human Liver Carcinoma): Essential for assessing metabolic toxicity, as the liver is the primary accumulation site for FQs.
V79 or CHO (Hamster Lung/Ovary): Standard for genotoxicity (micronucleus/chromosomal aberration) due to their stable karyotype.
Dose Range Finding
Fluoroquinolones often display a biphasic response.
Range: 0.1 µM to 1000 µM.
Controls:
Negative: Vehicle (Sterile Water or PBS).
Positive: Ciprofloxacin (known cytotoxic FQ) or Doxorubicin (Topo II inhibitor).
Detailed Protocols
Protocol A: Stock Solution Preparation
Self-Validation Check: Ecenofloxacin HCl is acidic. Direct addition to media may shift pH (turning phenol red yellow) and cause false cytotoxicity.
Weighing: Weigh 10 mg of Ecenofloxacin hydrochloride.
Solvent: Dissolve in Sterile Distilled Water (not DMSO, as HCl salts are highly water-soluble).
pH Adjustment: Check pH. If < 5.0, neutralize carefully with 0.1N NaOH to pH 7.0–7.2 before adding to media.
Filtration: Sterilize using a 0.22 µm PES syringe filter.
Storage: Aliquot and store at -20°C. Avoid freeze-thaw cycles (limit to 1).
Protocol B: Multi-Parametric Cytotoxicity Screen
This workflow combines CCK-8 (metabolic activity) and LDH (membrane integrity) in the same well or parallel plates to distinguish cell death from growth inhibition.
Workflow Diagram
Figure 2: Integrated workflow for simultaneous assessment of metabolic viability and membrane integrity.
Step-by-Step Procedure:
Seeding: Seed HepG2 cells at
cells/well in 100 µL DMEM + 10% FBS. Incubate for 24h to allow attachment.
Treatment:
Aspirate old media.
Add 100 µL of fresh media containing serial dilutions of Ecenofloxacin HCl (e.g., 0, 10, 50, 100, 250, 500, 1000 µM).
Include Blank wells (media only) and Control wells (cells + media, no drug).
Exposure: Incubate for 24h (acute) or 72h (chronic).
LDH Assay (Membrane Integrity):
Transfer 50 µL of supernatant to a new plate.
Add 50 µL LDH Reaction Mix. Incubate 30 min in dark.
Measure Absorbance at 490 nm.
CCK-8 Assay (Metabolic Activity):
To the remaining cells (with 50 µL media), add 50 µL fresh media + 10 µL CCK-8 reagent.
Incubate 1–4 hours at 37°C.
Measure Absorbance at 450 nm.
Data Analysis & Interpretation
Quantitative Metrics
Calculate the % Viability and % Cytotoxicity using the following formulas:
Expected Data Profile (Reference Table)
Based on structural analogs (Enrofloxacin/Ciprofloxacin), expected IC50 values are provided below for validation.
Cell Line
Assay
Expected IC50 (24h)
Interpretation
HepG2
CCK-8
400 - 800 µM
Moderate tolerance due to high metabolic capacity.
HEK-293
CCK-8
200 - 500 µM
Higher sensitivity; indicative of renal risk.
V79
Colony Formation
50 - 150 µM
High sensitivity; indicative of reproductive/genotoxic risk.
Critical Threshold: If IC50 < 100 µM in HepG2 cells, Ecenofloxacin exhibits higher-than-average cytotoxicity for this class, warranting immediate mechanistic investigation (ROS/Apoptosis).
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Precipitation in Wells
High concentration + neutral pH
Check solubility limit in media. Do not exceed 1000 µM. Verify pH of stock solution.
Yellow Shift in Media
Acidic Stock Solution
Ecenofloxacin HCl is acidic. Neutralize stock with NaOH before addition.
High Background (LDH)
FBS interference
Use low-serum (1%) or serum-free media during the exposure phase if cells tolerate it.
Inconsistent IC50
Evaporation
Fill outer wells with PBS (edge effect) or use a humidity chamber.
References
Pessina, A., et al. (2001). "In vitro cytotoxicity of fluoroquinolones on murine cell lines." Farmaco.
Sendra, L., et al. (2018). "Cytotoxic and genotoxic effects induced by enrofloxacin in bovine cells."[4][5][6][7] Mutation Research/Genetic Toxicology and Environmental Mutagenesis.
Vandeplassche, G., et al. (2019). "Mitochondrial toxicity of fluoroquinolones: Mechanisms and clinical implications." Archives of Toxicology.
Gürbay, A., et al. (2006). "Cytotoxicity and oxidative stress induced by ciprofloxacin in human hepatocyte cell lines." Human & Experimental Toxicology.
OECD Guidelines for the Testing of Chemicals. (2016). "Test No. 487: In Vitro Mammalian Cell Micronucleus Test." OECD Publishing.
Application Note: Stability Testing of Ecenofloxacin Hydrochloride in Aqueous Buffers
Abstract & Scope This application note details a rigorous protocol for evaluating the hydrolytic and photolytic stability of Ecenofloxacin Hydrochloride (CFC-222) , a broad-spectrum fluoroquinolone antibiotic characteriz...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This application note details a rigorous protocol for evaluating the hydrolytic and photolytic stability of Ecenofloxacin Hydrochloride (CFC-222) , a broad-spectrum fluoroquinolone antibiotic characterized by a unique bicyclo[3.2.0]heptane side chain.[1] Stability profiling in aqueous buffers is a critical step in pre-formulation to determine the drug's degradation kinetics, pH-rate profile, and shelf-life specifications in liquid dosage forms (e.g., ophthalmic or parenteral solutions).[1]
This guide aligns with ICH Q1A (R2) (Stability Testing of New Drug Substances and Products) and ICH Q1B (Photostability Testing) guidelines. It addresses the specific physicochemical challenges of fluoroquinolones, including zwitterionic solubility behavior, metal chelation, and susceptibility to photodegradation.[1]
Core: 6-fluoro-4-quinolone-3-carboxylic acid (responsible for antibacterial activity and photolability).
C-7 Substituent: Bicyclo[3.2.0]heptane diamine derivative. This bulky, bicyclic side chain distinguishes it from earlier generations (e.g., Ciprofloxacin) and influences its lipophilicity and steric stability.[1]
Solubility Profile: Like other fluoroquinolones, Ecenofloxacin exhibits a U-shaped solubility curve with high solubility at acidic (pH < 4) and basic (pH > 9) conditions, and minimum solubility near its isoelectric point (pI ~ 7.0–7.4), posing precipitation risks in neutral buffers.[1]
Experimental Protocol
Reagents and Materials[1][11][12]
API: Ecenofloxacin Hydrochloride (>99.0% purity).
Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), and Milli-Q Water.[1]
Note: Avoid citrate buffers if possible, as citrate can chelate with the quinolone core, potentially altering degradation rates.[1]
Preparation of Stock and Working Solutions
Stock Solution (1.0 mg/mL): Dissolve 10.0 mg of Ecenofloxacin HCl in 10 mL of 0.1 N HCl or Methanol. (Use amber glassware to prevent photodegradation during prep).
Working Standards (100 µg/mL): Dilute the stock 1:10 into the respective test buffers (pH 1.2, 4.5, 6.8, 7.4).
Critical Step: Check for precipitation at pH 6.8 and 7.4 immediately. If precipitation occurs, lower the concentration to 50 µg/mL or add a co-solvent (e.g., 5% Methanol).[1]
Stress Conditions & Sampling Schedule
Perform the following stress tests in parallel. All samples must be filtered (0.22 µm PVDF) before HPLC analysis.
Critical: FQs are highly photosensitive (de-fluorination).[1]
Thermal Control
Dark, 60°C
7 Days
0, 7d
Distinguish thermal vs. hydrolytic degradation.
Analytical Methodology (HPLC-DAD)
To accurately quantify Ecenofloxacin and separate its degradation products, a specific Reverse-Phase HPLC method is required.[1] Fluoroquinolones are notorious for peak tailing due to interaction with residual silanols on the column; therefore, an acidified mobile phase and an end-capped column are mandatory.[1]
Instrument: HPLC with Diode Array Detector (DAD) or PDA.
Column: C18, 4.6 x 150 mm, 3.5 µm or 5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).[1]
Mobile Phase A: 0.1% Formic Acid or 25 mM Phosphate Buffer (pH 3.0) + 0.1% Triethylamine (TEA) (TEA masks silanols).
Detection: 290 nm (Excitation max for quinolone core) and 254 nm.
Injection Volume: 10 µL.
Workflow Visualization
The following diagram illustrates the integrated workflow for the stability testing campaign, from buffer preparation to kinetic analysis.
Figure 1: Integrated workflow for Ecenofloxacin stability testing, covering stress conditions and analytical outputs.
Anticipated Degradation Pathways[1]
Understanding the chemistry of fluoroquinolones allows us to predict specific degradants.[1] Ecenofloxacin, containing a bicyclic amine and a fluorine atom, is susceptible to the following pathways:
Photolytic De-fluorination: The C-6 fluorine atom is a labile site under UV light, often replaced by a hydroxyl group.[1]
Decarboxylation: Under high thermal stress or extreme pH, the C-3 carboxylic acid group can be lost.[1]
Side-Chain Oxidation: The nitrogen atoms in the bicyclo[3.2.0]heptane ring are prone to N-oxidation (forming N-oxides) or ring opening under strong oxidative conditions.
Figure 2: Predicted degradation pathways for Ecenofloxacin based on fluoroquinolone chemistry.
Data Analysis & Reporting
Kinetic Calculation
Assume pseudo-first-order degradation kinetics if the oxidant/buffer is in excess. Calculate the degradation rate constant (
vs. Time. The slope of the linear regression line is .[1]
Acceptance Criteria (Example)
Mass Balance: The sum of the parent peak area % and all impurity area %s should be 95%–105%.[1] Significant deviation implies formation of non-chromatophoric degradants or precipitation.
Resolution: Critical resolution (
) between Ecenofloxacin and the nearest degradant peak must be .
References
ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation. Link
ICH Harmonised Tripartite Guideline. (1996). Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. Link
Torniainen, K., et al. (1996).[1] Photodegradation of ciprofloxacin in aqueous solution. International Journal of Pharmaceutics, 132(1-2), 53-61.[1] (Provides foundational mechanisms for FQ photostability).
Gryzło, B., et al. (2019).[1] Stability of fluoroquinolones in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis. (General reference for FQ buffer stability).
IUPHAR/BPS Guide to Pharmacology. (n.d.). Ecenofloxacin (CFC-222) Ligand Page.[9][10][11]Link[1]
Technical Support Center: Ecenofloxacin Hydrochloride Solubility Optimization
Subject: Troubleshooting Solubility Issues at Physiological pH (7.4) Ticket ID: ECN-SOL-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open Introduction Welcome to the Technical Support Center. You are...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Solubility Issues at Physiological pH (7.4)
Ticket ID: ECN-SOL-001
Support Tier: Level 3 (Senior Application Scientist)
Status: Open
Introduction
Welcome to the Technical Support Center. You are likely accessing this guide because you have observed a common but frustrating phenomenon: Ecenofloxacin hydrochloride dissolves perfectly in water or acidic media, but precipitates (becomes cloudy) when adjusted to physiological pH (7.4) or added to PBS.
This guide addresses the physicochemical "trap" inherent to fluoroquinolones and provides validated protocols to maintain solubility at neutral pH.
Part 1: The Core Problem (Root Cause Analysis)
Q: Why does my clear Ecenofloxacin HCl solution crash out at pH 7.4?
A: You are encountering the "Zwitterionic Trap."
Ecenofloxacin is an amphoteric fluoroquinolone. It possesses two ionizable groups:
Carboxylic Acid (pKa₁ ≈ 5.8 - 6.0): Acidic.
Piperazinyl Amine (pKa₂ ≈ 8.5 - 8.8): Basic.
When you buy Ecenofloxacin HCl , the basic amine is protonated (
), making the molecule a cation with high water solubility. However, as you raise the pH to 7.4 (physiological):
The HCl is neutralized.
The carboxylic acid deprotonates (
).
The amine remains protonated (
).
Result: The molecule becomes a Zwitterion (net neutral charge). At this specific pH (the isoelectric point), the water-solubility is at its absolute minimum, and the hydrophobic aromatic rings stack together, causing precipitation.
Visualization: The Mechanism of Precipitation
Figure 1: The U-shaped solubility curve of fluoroquinolones. Minimum solubility occurs exactly where you need it most—at physiological pH.
Part 2: Formulation Strategies (Troubleshooting)
Do not attempt to simply "stir longer." You must alter the solvent environment to thermodynamically favor the dissolved state.
Strategy A: Cyclodextrin Complexation (The Gold Standard)
Best for: IV injections, cell culture, and animal studies where organic solvents are toxic.
Cyclodextrins (CDs) form a "host-guest" complex. The hydrophobic fluoroquinolone rings hide inside the CD cavity, while the hydrophilic CD exterior interacts with water.
Why: It is parenterally safe and prevents zwitterionic stacking.
Protocol: Preparing a 5 mg/mL Ecenofloxacin Solution at pH 7.4
Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in PBS (pH 7.4).
Add Drug: Add Ecenofloxacin HCl powder to the vehicle.
Equilibrate: Stir for 4–6 hours at room temperature.
Filter: Pass through a 0.22 µm PVDF filter.
Verify: The solution should remain clear.
Strategy B: Cosolvent Systems (The Robust Alternative)
Best for: Pre-clinical IP/Oral dosing or high-concentration stock solutions.
If CDs are unavailable, use a cosolvent to lower the dielectric constant of the water, disrupting the zwitterionic crystal lattice.
Recommended Formulation:
Component
Percentage (v/v)
Function
PEG 400
20%
Primary Cosolvent
Propylene Glycol
10%
Secondary Cosolvent
| Saline/PBS | 70% | Diluent |
Warning: Do not use >10% Ethanol for IV administration due to hemolysis risk.
Part 3: Experimental Validation Protocols
As a scientist, you must validate that your formulation is stable and not just "temporarily dissolved" (supersaturated).
Protocol 1: Phase Solubility Study
Use this to determine exactly how much Cyclodextrin is required for your specific concentration of Ecenofloxacin.
Setup: Prepare 5 vials with increasing concentrations of HP-β-CD (0%, 5%, 10%, 15%, 20% w/v) in PBS pH 7.4.
Saturation: Add excess Ecenofloxacin HCl to each vial (until undissolved solid remains).
Equilibrium: Shake at 25°C for 24 hours.
Analysis: Filter (0.45 µm) and analyze the supernatant via HPLC or UV-Vis (approx. 270-280 nm).
Plot: Graph [Drug Dissolved] vs. [CD Concentration]. A linear increase (
type) confirms inclusion complexation.
Protocol 2: Precipitation Screening (The "Crash" Test)
Before injecting into an animal, simulate the physiological environment.
Take 100 µL of your formulated drug stock.
Add it to 900 µL of warm (37°C) PBS or Plasma.
Observation:
Immediate Cloudiness: Formulation failed. Risk of embolism.
Clear for 2 hours: Formulation passed.
Part 4: Decision Matrix
Use this flowchart to select the correct strategy for your experiment.
Figure 2: Strategic decision tree for formulation selection.
Part 5: Frequently Asked Questions (FAQ)
Q: Can I just add HCl to lower the pH and keep it soluble?A: If you are injecting this, no . Injecting a solution at pH 4.0 causes phlebitis (vein irritation) and pain. Furthermore, once the acidic drug hits the bloodstream (pH 7.4), it will precipitate immediately (the "dilution effect"), potentially causing micro-embolisms. You must formulate at pH 7.4.
Q: I read that Ecenofloxacin is soluble in NaOH. Can I use that?A: Ecenofloxacin becomes soluble again at pH > 10 (anionic form). However, pH 10 is tissue-corrosive. This is only useful for cleaning glassware, not for biological administration.
Q: What is the maximum solubility I can expect?A:
Pure Buffer (pH 7.4): < 1 mg/mL (High risk of precipitation).
With 20% HP-β-CD: ~5–10 mg/mL (Stable).
With Cosolvents: ~10–20 mg/mL (Dependent on PEG ratio).
References
Seedher, N., & Agarwal, P. (2009). Various Solvent Systems for Solubility Enhancement of Enrofloxacin. Indian Journal of Pharmaceutical Sciences. Link
Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. Link
Blokhina, S. V., et al. (2016).[1] Solubility of fluoroquinolones in aqueous solutions. Journal of Chemical & Engineering Data. Link
Ross, D. L., & Riley, C. M. (1990). Aqueous solubilities of some variously substituted quinolone antimicrobials. International Journal of Pharmaceutics. Link
Troubleshooting Ecenofloxacin hydrochloride degradation in culture media
Technical Support Center: Enoxacin Hydrochloride Document ID: TSC-ENOX-2026-V1 Last Updated: February 24, 2026 Introduction Welcome to the Technical Support Center for Enoxacin hydrochloride. This guide is designed for r...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Enoxacin Hydrochloride
Document ID: TSC-ENOX-2026-V1
Last Updated: February 24, 2026
Introduction
Welcome to the Technical Support Center for Enoxacin hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Enoxacin in their experimental workflows. As a potent fluoroquinolone antibiotic that inhibits bacterial DNA gyrase and topoisomerase IV, Enoxacin is a critical component in many research applications, from antibacterial studies to its more recently explored roles in oncology.[1][2][3][4] However, its chemical structure, particularly the fluoroquinolone core, makes it susceptible to degradation under common laboratory conditions.
This document provides in-depth, question-and-answer-based troubleshooting guides and validated protocols to help you identify, mitigate, and prevent the degradation of Enoxacin in your culture media, ensuring the reproducibility and validity of your experimental results.
Part 1: Foundational Knowledge & FAQs
This section addresses the most common initial questions regarding Enoxacin stability.
Q1: What is Enoxacin, and why is its stability in culture media a critical factor for my research?
Enoxacin is a synthetic, broad-spectrum fluoroquinolone antibiotic.[4] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, which results in bacterial cell death.[3][5] In a research context, maintaining the precise, effective concentration of Enoxacin is paramount.
Causality: Degradation of the Enoxacin molecule leads to a lower effective concentration in your culture medium. This can result in:
Inconsistent Dose-Response: Your cells will be exposed to a decreasing concentration of the active compound over time, leading to high variability and unreliable dose-response curves.
Failed Experiments: Complete or significant degradation can lead to a total loss of the expected biological effect, causing you to question your cell model or hypothesis, when the issue lies with the compound's integrity.
Generation of Confounding Variables: Degradation byproducts may have their own unforeseen biological activities or cytotoxic effects, introducing variables that can complicate data interpretation.[2][6][7][8][9]
Therefore, ensuring the stability of Enoxacin is a foundational requirement for generating reproducible and trustworthy data.
Q2: What are the primary environmental factors that cause Enoxacin to degrade in a laboratory setting?
Enoxacin degradation is primarily driven by three factors in an aqueous environment like cell culture media: photodegradation, pH-mediated instability, and oxidative damage.
Photodegradation: Enoxacin, like many fluoroquinolones, is highly sensitive to light, particularly UV light.[6][10] Exposure to ambient laboratory light or even the light within a laminar flow hood can initiate rapid degradation. Studies show that direct UV exposure can degrade Enoxacin within minutes.[6] The mechanism often involves defluorination and hydroxylation of the quinolone ring, rendering the molecule inactive.[6][7][8][11]
pH-Mediated Instability: The solubility and stability of Enoxacin are pH-dependent.[10][12] Most standard cell culture media are buffered to a physiological pH of ~7.2-7.4. While Enoxacin is generally more active at a slightly alkaline pH (e.g., pH 8), significant deviations from neutral pH can affect its stability.[12] For instance, acidic conditions can alter its ionic state, potentially impacting its solubility and susceptibility to hydrolysis.[10]
Oxidation: Reactive oxygen species (ROS) can degrade Enoxacin. This is particularly relevant in complex biological media that may contain components capable of generating radicals, or through processes like the photo-Fenton reaction if trace metals like iron are present.[2][7][8] The degradation pathways often involve the cleavage of the quinolone and piperazine rings.[2]
Q3: Can I visually detect Enoxacin degradation in my stock solution or media?
While analytical methods are required for confirmation, there are sometimes visual cues. A freshly prepared solution of Enoxacin should be clear and colorless. The appearance of a yellow or brownish tint, or the formation of a precipitate, can be an indicator of significant degradation or insolubility. However, the absence of these signs does not guarantee stability, as substantial degradation can occur before any visual change is apparent.
Part 2: Troubleshooting Common Experimental Issues
This section provides a scenario-based approach to troubleshooting problems that may arise from Enoxacin degradation.
Q4: My experimental results are inconsistent or show a weaker effect than expected. How can I determine if Enoxacin degradation is the cause?
This is a classic sign of compound instability. A logical troubleshooting workflow is essential to pinpoint the source of the problem.
Caption: A logical workflow for diagnosing Enoxacin degradation.
The first step is to validate your source: the stock solution. See Protocol 2 for a UV-Vis spectrophotometry method to quickly assess the integrity of your stock and working solutions. If the stock solution shows signs of degradation, it must be discarded and a new one prepared according to Protocol 1 . If the stock is fine, the next step is to test its stability over time in your specific culture medium.
Q5: I suspect my culture medium or its supplements (like FBS) are causing the degradation. How can I test and mitigate this?
Certain media components can accelerate degradation. For instance, components that chelate divalent cations could potentially interact with fluoroquinolones, although this is debated.[13] Riboflavin (Vitamin B2) in many media formulations is a known photosensitizer and can accelerate photodegradation of drugs when exposed to light.
Mitigation Strategy:
Minimize Light Exposure: When preparing your working solution, do so in a darkened environment or under a yellow safety light. Wrap the media bottle containing Enoxacin in aluminum foil.
Test Media Components: Prepare a small batch of your base medium (e.g., DMEM) without supplements. Prepare another with only FBS, and another with your full supplement cocktail. Add Enoxacin to each and a control (e.g., PBS). Measure the concentration at T=0 and T=24h using the method in Protocol 2 . This will help identify if a specific component is accelerating degradation.
Add Freshly: Instead of adding Enoxacin to a large bottle of media that will be used over days, add your Enoxacin working solution to individual culture plates or flasks immediately before they are placed in the incubator. This minimizes the time the compound spends in the complex media environment before interacting with the cells.
Part 3: Validated Protocols & Data
Protocol 1: Preparation of a Stable Enoxacin Hydrochloride Stock Solution
This protocol is designed to maximize the shelf-life of your primary stock solution.
Materials:
Enoxacin hydrochloride powder (crystalline solid)
Anhydrous Dimethyl sulfoxide (DMSO)
Sterile, amber, screw-cap cryovials
Inert gas (Argon or Nitrogen), if available
Procedure:
Pre-computation: Enoxacin has a molecular weight of 320.3 g/mol .[1] To make a 10 mM stock solution, you will dissolve 3.203 mg of Enoxacin in 1 mL of solvent. Adjust as needed for your desired concentration.
Solvent Choice: Enoxacin is soluble in DMSO.[1] While it has some solubility in aqueous buffers like PBS at pH 7.2 (~10 mg/mL), these aqueous solutions are not recommended for storage for more than one day.[1] DMSO provides a more stable environment for long-term storage.
Dissolution:
Weigh the required amount of Enoxacin powder in a sterile microfuge tube.
Add the calculated volume of anhydrous DMSO.
Vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution, but do not overheat.
Inert Gas Purge (Optional but Recommended): To minimize oxidation, gently blow a stream of argon or nitrogen gas over the surface of the stock solution for 15-30 seconds before capping.
Aliquoting & Storage:
Dispense the stock solution into single-use aliquots in amber cryovials. This prevents repeated freeze-thaw cycles and light exposure, which are major drivers of degradation.
Label each vial clearly with the compound name, concentration, date, and your initials.
Store the aliquots at -20°C or colder .[1] A solid crystalline form of Enoxacin is stable for ≥4 years at -20°C.[1]
Data Summary Table 1: Recommended Storage Conditions
Protocol 2: UV-Vis Spectrophotometric Assay for Enoxacin Stability
This is a rapid, accessible method to check for significant degradation. It relies on Enoxacin's characteristic absorbance peaks.[1] While less sensitive than HPLC, it can detect gross degradation.
Principle:
Enoxacin has distinct UV absorbance maxima (λmax) around 270 nm and 340 nm.[1] Degradation often alters the chromophore structure, leading to a decrease in the absorbance at these peaks or a shift in the spectrum.
Procedure:
Prepare a Standard Curve:
Using a freshly prepared, trusted stock solution, create a dilution series in your vehicle (e.g., PBS or culture media) to cover your expected experimental concentrations.
Measure the absorbance of each standard at 340 nm using a UV-Vis spectrophotometer. Use the vehicle as your blank.
Plot Absorbance vs. Concentration to generate a standard curve.
Test Your Sample:
Take an aliquot of the Enoxacin solution you wish to test (e.g., an old stock solution or media from a 24-hour experiment).
If necessary, dilute the sample to fall within the linear range of your standard curve.
Measure its absorbance at 340 nm.
Analysis:
Use the standard curve to calculate the concentration of your test sample.
Compare this measured concentration to the expected (initial) concentration. A significant drop (e.g., >15-20%) indicates degradation.
For advanced analysis: Perform a full spectrum scan from 200-400 nm. Compare the spectral shape of your test sample to that of a fresh standard. A change in the peak ratios or the appearance of new peaks is a strong indicator of degradation product formation.
Maddigapu, P. R., et al. (2015). UV Photodegradation of Enoxacin in Water: Kinetics and Degradation Pathways. Journal of Environmental Engineering, 141(10). [Link]
Porras, J., et al. (2019). Direct and indirect photolysis of the antibiotic enoxacin: kinetics of oxidation by reactive photo-induced species and simulations. Environmental Science and Pollution Research, 26, 4337–4347. [Link]
Guo, Z., et al. (2024). Enhanced degradation of enoxacin using ferrihydrite-catalyzed heterogeneous photo-Fenton process. Environmental Research, 250, 118650. [Link]
Maddigapu, P. R., et al. UV Photodegradation of Enoxacin in Water: Kinetics and Degradation Pathways. Journal of Environmental Engineering, 141(10). [Link]
Al-Omar, M. A., et al. (2023). Optimized Green Nanoemulsions to Remove Pharmaceutical Enoxacin from Contaminated Bulk Aqueous Solution. ACS Omega. [Link]
Enoxacin degradation by photo-Fenton process combined with a biological treatment: optimization and improvement of by-products biodegradability. ResearchGate.[Link]
Al-Omar, M. A., et al. (2023). Optimized Green Nanoemulsions to Remove Pharmaceutical Enoxacin from Contaminated Bulk Aqueous Solution. ACS Omega, 8(12), 11099–11111. [Link]
UV Photodegradation of Enoxacin in Water: Kinetics and Degradation Pathways. ResearchGate.[Link]
Degradation of enoxacin antibiotic by the electro-Fenton process: Optimization, biodegradability improvement and degradation mechanism. PubMed.[Link]
Enoxacin: Polarographic Behaviour and Its Determination in Pharmaceutical Forms. Semantic Scholar.[Link]
Study on fluorescence of the Tb(iii)–enoxacin system and the determination of enoxacin. Royal Society of Chemistry.[Link]
Distribution kinetics of enoxacin and its metabolite oxoenoxacin in excretory fluids of healthy volunteers. ResearchGate.[Link]
QUANTITATIVE ANALYSIS OF NOFRLOXACIN BY 1H NMR AND HPLC. Semantic Scholar.[Link]
Novel Drug-Drug Salts of Enoxacin with Enhanced Antibacterial Activity: Insights from Solubility and Lipid-Water Partition Coefficient. ResearchGate.[Link]
Reeves, D. S., et al. (1984). The activity of enoxacin against clinical bacterial isolates in comparison with that of five other agents, and factors affecting that activity. Journal of Antimicrobial Chemotherapy, 14 Suppl C, 7-17. [Link]
Enoxacin. AERU, University of Hertfordshire.[Link]
Characterization of the Interactions between Fluoroquinolone Antibiotics and Lipids: a Multitechnique Approach. PMC.[Link]
Enoxacin | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass.com.[Link]
What is the mechanism of Enoxacin? Patsnap Synapse.[Link]
Lack of Interaction of Fluoroquinolones with Lipopolysaccharides. PMC.[Link]
Effect of gastric acidity on enoxacin absorption. PubMed.[Link]
Advances in the Synthesis and Biological Applications of Enoxacin-Based Compounds. MDPI.[Link]
Effect of four fluoroquinolones on the viability of bladder cancer cells in 2D and 3D cultures. spandidos-publications.com.[Link]
Fluoroquinolones and Biofilm: A Narrative Review. MDPI.[Link]
Examining the Impact of Antimicrobial Fluoroquinolones on Human DNA Topoisomerase IIα and IIβ. ACS Omega.[Link]
Optimizing Ecenofloxacin hydrochloride formulation for oral bioavailability
Topic: Optimizing Oral Bioavailability of Ecenofloxacin Hydrochloride Executive Summary: The Bioavailability Paradox Ecenofloxacin hydrochloride (CFC-222) is a potent fluoroquinolone antibiotic.[1] Like many members of i...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing Oral Bioavailability of Ecenofloxacin Hydrochloride
Executive Summary: The Bioavailability Paradox
Ecenofloxacin hydrochloride (CFC-222) is a potent fluoroquinolone antibiotic.[1] Like many members of its class (e.g., ciprofloxacin, moxifloxacin), it presents a classic pharmaceutical challenge: zwitterionic behavior .[2]
While the hydrochloride salt form significantly enhances gastric solubility (pH 1.2), it often suffers from "solubility crashing" upon entering the small intestine (pH 6.8), where the molecule approaches its isoelectric point (pI). This guide addresses the specific formulation hurdles required to maintain supersaturation in the intestinal lumen and prevent in vivo precipitation, which is the primary driver of poor oral bioavailability.
Troubleshooting Guide & FAQs
This section addresses real-world deviations observed during formulation development.
Category A: Dissolution & Solubility Failures
Q1: My Ecenofloxacin HCl formulation shows excellent release in 0.1N HCl but precipitates immediately in Phosphate Buffer pH 6.8. Why?
A: You are observing the "U-Shaped" Solubility Curve characteristic of zwitterionic fluoroquinolones.
The Mechanism: At pH 1.2, the basic piperazine/azabicyclo- ring is protonated, and the drug is highly soluble. As the pH rises to 6.8 (intestinal conditions), the carboxylic acid deprotonates while the amine remains protonated. The molecule becomes a neutral zwitterion, which has the lowest aqueous solubility.
The Fix: You must maintain a "Spring and Parachute" effect.
The Spring: The HCl salt provides the initial high solubility.
The Parachute: Incorporate a precipitation inhibitor (HPMC-AS or PVP K30) to inhibit crystal nucleation in the neutral pH environment.
Protocol Adjustment: Do not rely solely on standard phosphate buffers for testing. Use Fasted State Simulated Intestinal Fluid (FaSSIF) to accurately model the solubilizing effect of bile salts, which often mitigate this crash in vivo.
Q2: We see high variability in dissolution rates between batches of the raw API. The XRD patterns look identical.
A: This is likely Salt Disproportionation or Surface Amorphization induced by processing.
The Mechanism: Ecenofloxacin HCl is sensitive to high-shear wet granulation.[1] Excess moisture can cause the HCl to dissociate on the particle surface, reverting a fraction of the drug to its free base form, which is far less soluble.
The Fix:
Switch to Dry Granulation (Roller Compaction) to avoid moisture-induced disproportionation.[1]
If wet granulation is necessary, use non-aqueous binders (e.g., PVP in Isopropyl Alcohol) and ensure acidic micro-environmental pH excipients (like Citric Acid) are included to stabilize the salt species.
Category B: In Vivo Bioavailability Mismatches
Q3: Our PK studies in dogs show 40% lower AUC than predicted by our Caco-2 permeability data. What are we missing?
A: You are likely facing Metal Ion Chelation in the GI tract.
The Mechanism: Fluoroquinolones form insoluble chelates with di- and trivalent cations (
, , ) present in feed or antacids.[1] This complexation renders the drug unabsorbable.
The Fix:
Formulation: Add a chelating agent like EDTA or Citric Acid to the formulation. These excipients preferentially bind free metal ions in the gut, protecting the Ecenofloxacin.
Clinical Protocol: Enforce a strict fasting window (2 hours pre/post-dosing) in your PK studies to eliminate dietary calcium interference.
Strategic Visualization
Workflow 1: The Solubility-Permeability Decision Matrix
This logic flow helps you decide the correct formulation technology based on your specific solubility data.
Figure 1: Decision tree for selecting the optimal formulation technology based on BCS classification and dose burden.
Experimental Protocols
Protocol A: pH-Shift Dissolution Test (The "Dump" Test)
Purpose: To mimic the transition from the acidic stomach to the neutral intestine and detect precipitation.
Note: If recovery drops below 90% in Test Conditions, the drug is forming insoluble chelates. You must add 5-10% w/w Citric Acid or EDTA to the final tablet formulation.[1]
Mechanistic Pathway: The Zwitterion Challenge
Understanding the molecular behavior of Ecenofloxacin is critical for troubleshooting.
Figure 2: The fate of Ecenofloxacin in the GI tract. The goal of formulation is to block the path to "Precipitation" and force the pathway toward "Absorption."
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 178066, Ecenofloxacin.[1] Retrieved October 26, 2023 from [Link]
Seedher, N., & Agarwal, P. (2009). Various Solvent Systems for Solubility Enhancement of Enrofloxacin. (Note: Serves as a primary proxy for fluoroquinolone solubility behavior).[1] Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]
Blanco-Príeto, M. J., et al. (2020). Fluoroquinolone-Based Organic Salts and Ionic Liquids as Highly Bioavailable Broad-Spectrum Antimicrobials.[1] MDPI Pharmaceuticals. Retrieved from [Link][1]
Guerreiro, et al. (2020). Pharmaceutical Salts of Enrofloxacin with Organic Acids. MDPI Crystals. Retrieved from [Link][1]
Technical Support Center: Mitigating Phototoxicity Risks Associated with Ecenofloxacin Hydrochloride and Novel Fluoroquinolones
This technical support guide is designed for researchers, scientists, and drug development professionals investigating the properties and applications of Ecenofloxacin hydrochloride and other novel fluoroquinolone antibi...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals investigating the properties and applications of Ecenofloxacin hydrochloride and other novel fluoroquinolone antibiotics. Given the recognized class effect of phototoxicity associated with fluoroquinolones, this document provides a comprehensive framework for identifying, assessing, and mitigating potential phototoxic liabilities during preclinical development.
While specific phototoxicity data for Ecenofloxacin hydrochloride is not extensively published, the principles and methodologies outlined herein are based on established knowledge of the fluoroquinolone class and are intended to serve as a robust guide for your experimental work.
Frequently Asked Questions (FAQs)
Q1: What is the underlying mechanism of fluoroquinolone-induced phototoxicity?
A1: Fluoroquinolone-induced phototoxicity is a light-activated process.[1][2] The drug absorbs energy from ultraviolet A (UVA) radiation, leading to the formation of an excited state. This excited molecule can then generate reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals, which can damage cellular components like lipids, proteins, and DNA.[1][3] This cellular damage manifests as skin inflammation, erythema (redness), and in severe cases, blistering.[4][5]
Q2: Does the chemical structure of Ecenofloxacin hydrochloride suggest a potential for phototoxicity?
A2: The potential for phototoxicity in fluoroquinolones is significantly influenced by their chemical structure.[6] While the full structure of Ecenofloxacin hydrochloride is not detailed in the provided context, a key determinant is the substituent at the 8-position of the quinolone nucleus. For instance, the presence of a methoxy group at the C-8 position has been shown to reduce phototoxicity.[4][5][7] Conversely, a halogen at this position can increase phototoxic potential. Researchers should examine the structure of Ecenofloxacin hydrochloride to make an initial risk assessment based on these established structure-activity relationships.
Q3: What are the standard in vitro methods for assessing the phototoxicity of a new compound like Ecenofloxacin hydrochloride?
A3: The most widely accepted and regulatory-recognized in vitro phototoxicity test is the 3T3 Neutral Red Uptake (NRU) assay (OECD TG 432, ICH S10).[8][9] This assay compares the cytotoxicity of a drug in the presence and absence of simulated sunlight. A substance is identified as phototoxic if its cytotoxicity is significantly increased by light exposure. More advanced models, such as 3D reconstructed human epidermis (RhE), can also be used for topical applications and to assess phototoxic potency.[10][11]
Q4: When is in vivo phototoxicity testing warranted?
A4: In vivo testing is typically considered if there are positive findings in in vitro assays or if there are other concerns based on the drug's properties (e.g., significant UV absorption, structural alerts).[12][13] While the 3T3 NRU assay is sensitive, it can have a high false-positive rate.[12] Therefore, an in vivo study in a relevant animal model (e.g., mice or rats) can provide a more accurate assessment of phototoxicity risk in a whole organism.[12][14]
Q5: Can melanin binding affect the phototoxicity of Ecenofloxacin hydrochloride?
A5: Yes, binding to melanin can influence a drug's phototoxic potential.[2] Melanin is present in the skin and eyes, and if a photoreactive drug binds to it, it can lead to a longer retention time in these light-exposed tissues, potentially increasing the risk of phototoxicity.[2] For compounds with a high affinity for melanin, testing in pigmented animal models is recommended to accurately assess the risk.[2]
Troubleshooting Experimental Challenges
This section addresses common issues that may arise during the assessment of Ecenofloxacin hydrochloride's phototoxic potential.
In Vitro 3T3 NRU Assay Troubleshooting
Observed Problem
Potential Cause(s)
Recommended Solution(s)
High variability between replicate wells
- Inconsistent cell seeding density.- Uneven drug concentration due to poor solubility.- Inconsistent light exposure across the plate.
- Ensure a homogenous cell suspension and use a multichannel pipette for seeding.- If solubility is an issue, consider using a co-solvent (e.g., DMSO) at a non-toxic concentration. Prepare fresh dilutions for each experiment.- Verify the uniformity of the light source and ensure the plate is placed at a consistent distance for each experiment.
False-positive result (phototoxicity detected in vitro but not expected in vivo)
- The 3T3 NRU assay is known for its high sensitivity, which can lead to false positives.[12][13]- The drug concentration tested in vitro may not be physiologically relevant.
- Correlate the in vitro concentrations with expected plasma and skin concentrations from pharmacokinetic studies.- Consider follow-up testing in a 3D reconstructed human skin model, which can provide more physiologically relevant data.[11]- If the concern remains, an in vivo study is the definitive next step.[12]
Drug precipitation in culture medium
- Poor aqueous solubility of Ecenofloxacin hydrochloride.
- Determine the maximum soluble concentration of the drug in the culture medium. Test a concentration range below this limit.- Use a validated co-solvent at the lowest effective and non-toxic concentration.
In Vivo Phototoxicity Study Troubleshooting
Observed Problem
Potential Cause(s)
Recommended Solution(s)
No phototoxic response observed with a compound positive in the 3T3 NRU assay
- Insufficient drug concentration in the skin at the time of irradiation.- Inappropriate light dose (too low).- The animal model may not be sensitive enough.
- Conduct pharmacokinetic studies to determine the time of maximum drug concentration (Tmax) in the skin and time the light exposure accordingly.- Ensure the light source is properly calibrated and delivers a sufficient and appropriate UVA dose. A dose of 10 J/cm² has been shown to be effective for detecting phototoxic responses in rats.[12]- While non-pigmented animals are generally more sensitive, consider a pigmented model if melanin binding is suspected.[2]
High background skin reaction in control animals
- The light dose is too high, causing a general phototoxic response.- The vehicle used for drug administration has some inherent phototoxicity.
- Reduce the light dose to a level that does not cause erythema in vehicle-treated control animals.- Test the vehicle alone with light exposure to ensure it is non-phototoxic.
Inconsistent results between animals
- Biological variability.- Inconsistent drug administration or light exposure.
- Increase the number of animals per group to improve statistical power.- Ensure precise and consistent oral gavage or other administration routes. Use a well-collimated and uniform light source.
Visualizing the Pathways and Processes
Proposed Mechanism of Fluoroquinolone Phototoxicity
Caption: Proposed mechanism of fluoroquinolone-induced phototoxicity.
Experimental Workflow for Phototoxicity Assessment
Caption: Integrated workflow for assessing and mitigating phototoxicity.
Experimental Protocols
Protocol 1: In Vitro 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (Adapted from OECD TG 432)
Cell Culture: Culture Balb/c 3T3 fibroblasts in appropriate medium until they reach 80-90% confluency.
Seeding: Seed cells into two 96-well plates at a density that will not allow them to become confluent before the end of the experiment. Incubate for 24 hours.
Treatment: Prepare a series of concentrations of Ecenofloxacin hydrochloride. Remove the culture medium from the plates and add the drug dilutions. One plate will be for the "+Light" condition and the other for the "-Light" (dark) condition.
Incubation: Incubate both plates with the test compound for 60 minutes.
Irradiation: Expose the "+Light" plate to a non-cytotoxic dose of simulated sunlight (e.g., 5 J/cm² UVA). The "-Light" plate should be kept in the dark at the same temperature.
Post-Incubation: After irradiation, wash the cells in both plates with buffer and add fresh culture medium. Incubate for another 24 hours.
Neutral Red Assay: Add Neutral Red dye to all wells and incubate for 3 hours. This dye is taken up and stored in the lysosomes of viable cells.
Extraction & Measurement: Wash the cells, then extract the dye using a solubilization solution. Measure the absorbance at 540 nm using a plate reader.
Data Analysis: Calculate the cell viability for each concentration in both the "+Light" and "-Light" conditions. Determine the IC50 values (the concentration that causes 50% reduction in viability) for both conditions. Calculate the Photo-Irritation Factor (PIF) or Mean Photo Effect (MPE) to determine the phototoxic potential.
Protocol 2: General In Vivo Rodent Phototoxicity Study
Animal Model: Use a non-pigmented rodent model such as BALB/c mice or Sprague-Dawley rats.[12][14]
Acclimatization: Allow animals to acclimate for at least one week before the study.
Dosing: Administer Ecenofloxacin hydrochloride orally at multiple dose levels. Include a vehicle control group.
Timing: Based on pharmacokinetic data, irradiate the animals at the predicted Tmax of the drug in the skin.
Irradiation: Anesthetize the animals and expose a defined area of their shaved back or ears to a UVA source. A typical dose is 10-20 J/cm². A non-drugged, irradiated group should be included to assess the effect of the light dose alone.
Observation: Observe the animals for signs of skin reactions (erythema and edema) at 24, 48, and 72 hours post-irradiation. Use a standardized scoring system (e.g., Draize scale).
Histopathology: At the end of the study, collect skin samples from the irradiated sites for histopathological examination to assess for changes such as edema and neutrophil infiltration.[4][5]
Data Analysis: Compare the skin reaction scores between the drug-treated and vehicle control groups to determine if Ecenofloxacin hydrochloride caused a phototoxic response.
References
Alcyomics. (n.d.). Phototoxicity assays - Non-artificial human in vitro skin tests.
Brendler-Schwaab, S. (2007). [In vitro methods for phototoxicity and photocarcinogenicity testing of drugs]. PubMed.
Nuvisan. (n.d.). In vitro toxicology - Preclinical safety.
Onoue, S., Seto, Y., & Yamada, S. (2010). Comparative study of skin phototoxicity with three drugs by an in vivo mouse model. Journal of Toxicological Sciences.
Kim, K. B., et al. (2021). Evaluation of the skin phototoxicity of systemically administered pharmaceuticals in Sprague–Dawley rats. PMC.
Charles River Laboratories. (n.d.). In Vitro and In Vivo Phototoxicity Testing.
de Jong, P. C., et al. (n.d.). Development of a Phototoxicity Testing Strategy for Accurate Photosafety Evaluation of Pharmaceuticals based on the Assessment of Possible Melanin Binding Effects.
MDPI. (2025). Fluoroquinolones for Dermatologists: A Practical Guide to Clinical Use and Risk Management.
Mattek. (n.d.). Retrospective review on in vitro phototoxicity data generated in 3D skin models to support the development of new OECD Test Guideline.
Matsumoto, M., et al. (1993). Reduced phototoxicity of a fluoroquinolone antibacterial agent with a methoxy group at the 8 position in mice irradiated with long-wavelength UV light. PubMed.
Schuemann, J., et al. (2014). Integrated Preclinical Photosafety Testing Strategy for Systemically Applied Pharmaceuticals. Toxicological Sciences.
Marutani, K., et al. (1993). Reduced Phototoxicity of a Fluoroquinolone Antibacterial Agent with a Methoxy Group at the 8 Position in Mice Irradi. ASM Journals.
Marutani, K., et al. (1993). Reduced phototoxicity of a fluoroquinolone antibacterial agent with a methoxy group at the 8 position in mice irradiated with long-wavelength UV light. PMC.
Wang, Q., et al. (2011). Photolysis of Enrofloxacin in aqueous systems under simulated sunlight irradiation: Kinetics, mechanism and toxicity of photolysis products. PubMed.
Technical Support Center: Ecenofloxacin Hydrochloride Resistance
Topic: Overcoming Bacterial Resistance to Ecenofloxacin Hydrochloride Introduction: The Ecenofloxacin Challenge You are likely accessing this guide because your MIC (Minimum Inhibitory Concentration) data for Ecenofloxac...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Bacterial Resistance to Ecenofloxacin Hydrochloride
Introduction: The Ecenofloxacin Challenge
You are likely accessing this guide because your MIC (Minimum Inhibitory Concentration) data for Ecenofloxacin hydrochloride is showing unexpected variability, or you are observing rapid resistance development in your target strains (E. coli, S. aureus, or P. aeruginosa).[1]
Ecenofloxacin is a fluoroquinolone (FQ) antibiotic.[1][2] Like its structural analogs (e.g., Enrofloxacin, Ciprofloxacin), it targets bacterial type II topoisomerases (DNA gyrase and Topoisomerase IV ).[1][3] Resistance to this class is rarely monogenic; it is a cumulative process involving chromosomal mutations and efflux pump upregulation.[1]
This guide moves beyond standard protocols to address the causality of resistance and provides self-validating workflows to troubleshoot your experiments.
Module 1: Diagnostic Troubleshooting (Root Cause Analysis)
Issue 1: The "Skipping Well" Phenomenon
Symptom: In broth microdilution, you observe growth at 0.5 µg/mL, no growth at 1.0 µg/mL, but growth again at 2.0 µg/mL.
Diagnosis:Heteroresistance .[1]
Technical Insight: Ecenofloxacin resistance often emerges in subpopulations.[1] The "skipped well" indicates that a sub-population of mutants (likely with a first-step gyrA mutation) is present at a frequency of
to .[1] Standard inoculum ( CFU/mL) may not consistently capture these mutants in every well.[1]
Corrective Protocol: Mutant Prevention Concentration (MPC) Determination
Do not rely solely on MIC. You must define the "mutant selection window."[1]
Prepare Agar Plates: Ecenofloxacin concentrations at 1x, 2x, 4x, 8x, ... 64x MIC.
High Inoculum: Apply
CFU (concentrated from late-log phase) onto plates.
Incubation: 48 hours (longer than standard MIC to allow slow-growing mutants to appear).
Interpretation: The MPC is the lowest concentration that inhibits all clonal expansion.[1]
Logic: If MPC >> MIC, your therapeutic window is selecting for resistance.[1]
Issue 2: High MICs with Wild-Type gyrA/parC
Symptom: Your strain is resistant (MIC > 4 µg/mL), but PCR sequencing of the Quinolone Resistance-Determining Region (QRDR) shows no mutations.
Diagnosis:Efflux Pump Overexpression or Plasmid-Mediated Resistance (PMQR) .[1]
Technical Insight: Gram-negative bacteria utilize RND-type efflux pumps (e.g., AcrAB-TolC) to extrude Ecenofloxacin before it reaches the cytoplasm.[1] Alternatively, qnr plasmids may be protecting the DNA gyrase physically.
Corrective Protocol: Efflux Pump Inhibitor (EPI) Screen
Use Phenylalanine-arginine beta-naphthylamide (PAβN) to validate efflux involvement.[1]
Component
Control Well
Treatment Well
Mueller-Hinton Broth
100 µL
100 µL
Ecenofloxacin HCl
Serial Dilution
Serial Dilution
PAβN (Inhibitor)
0 µg/mL
20 µg/mL
Bacterial Inoculum
CFU/mL
CFU/mL
Interpretation: If the MIC drops by
4-fold in the presence of PAβN, resistance is efflux-driven.
Note: PAβN can be toxic; include a "PAβN only" control to ensure it isn't killing the bacteria itself.[1]
Module 2: Mechanistic Visualization
Understanding the pathway is critical for selecting the right inhibitor.[1] The diagram below illustrates the competition between Ecenofloxacin binding and resistance mechanisms.
Figure 1: Mechanistic pathways of Ecenofloxacin activity and bacterial resistance nodes (Efflux, Mutation, Target Protection).[1][4]
Module 3: Experimental Workflow for Resistance Profiling
When characterizing a resistant isolate, follow this logic gate to avoid wasting reagents on unnecessary sequencing.
Figure 2: Step-by-step logic for identifying the dominant resistance mechanism in clinical isolates.
Frequently Asked Questions (FAQs)
Q1: My Ecenofloxacin hydrochloride precipitates in Mueller-Hinton Broth (MHB) at high concentrations. How do I fix this?A: Fluoroquinolones can chelate with divalent cations (
Ensure your stock solution is prepared in 0.1M NaOH or sterile water with minimal acid/base adjustment, not directly in high-salt broth.[1]
If precipitation occurs in the well, verify the cation concentration of your MHB.[1] CLSI standards require
20-25 mg/L and 10-12.5 mg/L. Excess cations reduce Ecenofloxacin potency and cause solubility issues.[1]
Q2: Can I use Ciprofloxacin breakpoints to interpret Ecenofloxacin results?A:Proceed with caution. While they share a pharmacophore, Ecenofloxacin (like Enrofloxacin) may have different pharmacokinetics/pharmacodynamics (PK/PD).[1]
Guidance: For research purposes, if specific CLSI/EUCAST breakpoints for Ecenofloxacin are unavailable for your specific organism, use Enrofloxacin veterinary breakpoints as a closer surrogate than Ciprofloxacin.[1] However, for publication, you must establish the Wild-Type Cutoff (ECOFF) for your specific strain population.[1]
Q3: I see "creeping" resistance during serial passage. Is the drug degrading?A: It is unlikely to be degradation (fluoroquinolones are heat-stable).[1] You are observing stepwise selection .
Mechanism:[1][4][5][6][7][8][9][10][11] First-step mutations usually occur in gyrA (e.g., Ser83Leu in E. coli), conferring low-level resistance.[1] Continued exposure selects for secondary mutations in parC (Topoisomerase IV), leading to high-level resistance.[1]
Validation: Sequence the QRDR at Day 1 and Day 10 of your passage experiment to map the mutation trajectory.
References
Hooper, D. C., & Jacoby, G. A. (2015).[1] Mechanisms of drug resistance: Quinolone resistance.[1][3][12][4][6][9] Annals of the New York Academy of Sciences.
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014).[1] Mechanism of quinolone action and resistance. Biochemistry.
Redgrave, L. S., et al. (2014).[1] Fluoroquinolone resistance: mechanisms, impact on bacteria, and role in evolutionary success.[1] Trends in Microbiology.
Clinical and Laboratory Standards Institute (CLSI). (2023).[1] Performance Standards for Antimicrobial Disk and Dilution Susceptibility Tests for Bacteria Isolated From Animals. CLSI VET01.
Purification methods for Ecenofloxacin hydrochloride synthesis impurities
Topic: Purification & Impurity Management for Ecenofloxacin Hydrochloride Synthesis Document ID: TS-ECN-2026-02 Last Updated: February 24, 2026 Audience: Process Chemists, Analytical Scientists, Drug Development Leads Te...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification & Impurity Management for Ecenofloxacin Hydrochloride Synthesis
Document ID: TS-ECN-2026-02
Last Updated: February 24, 2026
Audience: Process Chemists, Analytical Scientists, Drug Development Leads
Technical Overview & Impurity Profiling
Ecenofloxacin Hydrochloride (CAS 162301-05-5) is a fourth-generation fluoroquinolone antibiotic characterized by a 1,8-naphthyridine core and a complex (1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptane side chain. Unlike simpler quinolones (e.g., Ciprofloxacin), the naphthyridine core and the chiral bicyclic amine introduce unique purification challenges, specifically regarding stereochemical purity and core stability.
Common Synthesis Impurities
Before selecting a purification method, identify the specific impurity profile of your crude batch.
Impurity Code
Chemical Identity
Origin
Criticality
IMP-A
7-Chloro-Naphthyridine Core
Unreacted Starting Material (Nucleus)
High (Genotoxic Potential)
IMP-B
Desfluoro-Ecenofloxacin
Defluorination side-reaction
Medium
IMP-C
Decarboxylated Ecenofloxacin
Thermal degradation (Loss of CO₂ at C-3)
Medium
IMP-D
Diastereomeric Impurity
Isomer of the amine side chain (wrong chirality)
High (Efficacy/Tox)
IMP-E
N-Oxide Derivative
Oxidation of the tertiary amine in the bicyclic ring
Low (Storage related)
Diagnostic Workflow: Impurity Origin & Control
Understanding where impurities enter the pathway is the first step to removal. The diagram below illustrates the synthesis flow and impurity injection points.
Figure 1: Impurity origin map during the SNAr coupling of the naphthyridine core and bicyclic amine.
Target: Removal of unreacted core (IMP-A) and polar degradants.
Mechanism: Ecenofloxacin is amphoteric. This method exploits the solubility difference between the zwitterionic form and the hydrochloride salt.
Protocol:
Dissolution: Dissolve 100g of crude Ecenofloxacin in 800 mL of Water:Ethanol (1:1) at 60°C.
Clarification: Add 1.0g activated carbon (specialized for metal scavenging if Pd/Ni was used). Stir for 30 mins. Filter hot through Celite.
Acidification: Cool filtrate to 25°C. Slowly add 6N HCl dropwise until pH reaches 1.5 - 2.0 .
Note: The hydrochloride salt is less soluble in ethanol-rich media than the impurities.
Aging: Stir at 0-5°C for 4 hours to maximize crystal growth.
Isolation: Filter the precipitate. Wash with cold Ethanol (95%).
Target: Removal of Diastereomers (IMP-D) and Decarboxylated species (IMP-C).
Mechanism: Diastereomers have slightly different lattice energies. A slow crystallization from a polar aprotic solvent enhances selectivity.
Protocol:
Solvent System: Prepare a mixture of Acetonitrile:Water (90:10) containing 0.1% Acetic Acid.
Reflux: Suspend the semi-pure Ecenofloxacin HCl in the solvent (1g per 15 mL). Heat to reflux until clear.
Cooling Ramp:
Cool to 60°C over 30 mins.
Cool to 25°C over 4 hours (Control rate: ~10°C/hour).
Critical: Rapid cooling traps diastereomers.
Seeding: If available, add 0.5% wt pure Ecenofloxacin HCl seed crystals at 55°C.
Filtration: Collect crystals and wash with pure Acetonitrile.
Troubleshooting Guide
Symptom
Probable Cause
Corrective Action
Yellow/Brown Discoloration
Oxidation of the amine or metal chelation (Fe/Cu).
Chelation Wash: Recrystallize with 1mM EDTA added to the aqueous phase. Use nitrogen sparging during dissolution.
High Level of IMP-A (Core)
Incomplete reaction carried forward.
Acid Wash: Suspend solid in dilute acetic acid (pH 4.5); the unreacted chloro-core is less soluble than the drug and can be filtered off before re-acidification.
Low Yield (<60%)
Product loss in mother liquor due to high solubility.
Salting Out: Add NaCl (5% w/v) to the mother liquor during the cooling phase to depress solubility (Common Ion Effect).
Sticky/Gummy Precipitate
Rapid precipitation trapping solvent/impurities.
Digestion: Re-heat the slurry to 50°C for 1 hour, then cool very slowly. Ensure Ethanol content is >70%.
Frequently Asked Questions (FAQ)
Q1: Why is the naphthyridine core more difficult to purify than a quinoline core?
The 1,8-naphthyridine core contains an extra nitrogen atom, increasing its polarity and water solubility. This makes standard "drowning out" methods (adding water to precipitate) less effective compared to Enrofloxacin or Ciprofloxacin. You must rely more on pH adjustment and organic anti-solvents (like Acetonitrile).
Q2: My HPLC shows a "shoulder" peak on the main peak. What is it?
This is likely the diastereomer (IMP-D). The bicyclic amine side chain has three chiral centers. If the starting amine was not >99.5% optically pure, the diastereomer will form. It is very difficult to remove by crystallization alone.
Solution: Check the optical rotation of your starting amine. If the impurity is already present, use Method B (Acetonitrile/Water) or Preparative HPLC.
Q3: Can I use Methanol instead of Ethanol?
Yes, but Ecenofloxacin HCl is significantly more soluble in Methanol. You will experience yield losses unless you cool to -10°C or use a higher ratio of anti-solvent (e.g., Methanol:Ethyl Acetate).
Q4: How do I remove residual Palladium (Pd) from the coupling step?
Fluoroquinolones are strong chelators. Standard carbon often fails. Use a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) during the hot filtration step in Method A.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 178066, Ecenofloxacin. Retrieved February 24, 2026, from [Link]
Bright, A. et al. (2020). Pharmaceutical Salts of Enrofloxacin with Organic Acids. MDPI - Crystals. (Validates general fluoroquinolone crystallization strategies). Retrieved from [Link][1]
Google Patents (2015).Synthesis of acyloxyalkyl carbamate prodrugs and intermediates thereof (Mentions Ecenofloxacin synthesis context). WO2005066122A2.
Technical Support Center: Enhancing Cellular Uptake of Ecenofloxacin Hydrochloride in Resistant Strains
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address challenges...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address challenges encountered when working to enhance the cellular uptake of Ecenofloxacin hydrochloride, particularly in resistant bacterial strains. The information herein is structured to provide not only procedural steps but also the underlying scientific principles to empower your experimental design and interpretation.
I. Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding Ecenofloxacin and bacterial resistance, providing a foundational understanding for subsequent troubleshooting.
Q1: What is the mechanism of action for Ecenofloxacin?
Ecenofloxacin is a novel fluoroquinolone antibiotic.[1] Like other fluoroquinolones, its primary mode of action is the inhibition of essential bacterial enzymes: DNA gyrase and topoisomerase IV.[2][][4][5] These enzymes are critical for managing DNA topology during replication, transcription, and cell division.[4][5][6] By forming a complex with these enzymes and the bacterial DNA, Ecenofloxacin traps them, leading to breaks in the DNA and ultimately inhibiting DNA synthesis and causing bacterial cell death.[2][] In Gram-negative bacteria, the primary target is typically DNA gyrase, while in Gram-positive bacteria, it is often topoisomerase IV.[]
Q2: What are the primary mechanisms of bacterial resistance to fluoroquinolones like Ecenofloxacin?
Bacterial resistance to fluoroquinolones is a multifaceted issue, primarily arising from two main strategies employed by the bacteria.[2][7][8][9]
Alterations in Target Enzymes: The most common resistance mechanism involves mutations in the genes that code for DNA gyrase (gyrA and gyrB) and topoisomerase IV (parC and parE).[6][7][10] These mutations alter the structure of the enzymes, reducing their binding affinity for the fluoroquinolone and rendering the drug less effective.[6][7]
Reduced Intracellular Drug Accumulation: Bacteria can limit the amount of Ecenofloxacin that reaches its intracellular targets through two primary means:
Increased Efflux: Bacteria can overexpress efflux pumps, which are membrane proteins that actively transport antibiotics and other harmful substances out of the cell.[7][11][12][13] Several families of efflux pumps, such as the Mex pumps in Pseudomonas aeruginosa, are known to contribute to fluoroquinolone resistance.[12][14]
Decreased Permeability: Gram-negative bacteria possess an outer membrane that acts as a permeability barrier.[8][13] Alterations in the structure or number of porin channels, which are protein channels that allow molecules to pass through the outer membrane, can restrict the entry of fluoroquinolones into the cell.[8]
It is important to note that these resistance mechanisms can accumulate within a single bacterial strain, leading to high-level resistance.[6]
Q3: My Ecenofloxacin hydrochloride is not dissolving well in my aqueous buffer. What can I do?
Ecenofloxacin hydrochloride is described as being slightly soluble in water.[15] Its solubility can be influenced by pH. To improve solubility, consider the following:
pH Adjustment: Enrofloxacin, a closely related compound, shows increased solubility at a pH of 5.02.[15] Experimenting with the pH of your buffer system may improve the solubility of Ecenofloxacin hydrochloride.
Use of Co-solvents: For sparingly soluble compounds, organic solvents like DMSO or dimethylformamide (DMF) can be used to create a stock solution, which can then be diluted into your aqueous buffer.[16] However, it is crucial to ensure the final concentration of the organic solvent does not impact bacterial growth or the activity of any other agents in your experiment.[17]
Use of Surfactants: In some cases, surfactants can be used to enhance the solubility of poorly soluble drugs.[18]
Always perform a solubility test with your chosen solvent and buffer system before proceeding with your main experiment to ensure the drug remains in solution at the desired concentration.
II. Troubleshooting Guides for Enhancing Cellular Uptake
This section provides detailed troubleshooting advice and experimental protocols for overcoming poor cellular uptake of Ecenofloxacin in resistant bacterial strains.
Issue 1: Ecenofloxacin shows reduced efficacy against a specific bacterial strain, suggesting poor uptake.
If you observe a higher than expected Minimum Inhibitory Concentration (MIC) for Ecenofloxacin against a particular bacterial strain, it is plausible that reduced cellular uptake is a contributing factor. Here’s how to troubleshoot this issue:
Initial Assessment: Confirming Resistance and Characterizing the Strain
Verify MIC: Repeat the MIC determination using a standardized method, such as the broth microdilution method, to ensure the result is reproducible.[17][19] Include a known susceptible control strain for comparison.[17]
Characterize Resistance Mechanisms: If possible, perform genetic sequencing of the quinolone resistance-determining regions (QRDRs) of the gyrA, gyrB, parC, and parE genes to check for target site mutations.[10] Additionally, quantitative real-time PCR (qRT-PCR) can be used to assess the expression levels of known efflux pump genes.
Strategies to Enhance Uptake and Overcome Resistance
If reduced uptake is suspected, the following strategies can be employed to enhance the intracellular concentration of Ecenofloxacin.
Efflux pumps are a major contributor to reduced intracellular antibiotic concentrations.[11][12][13] Using an efflux pump inhibitor (EPI) in combination with Ecenofloxacin can help to restore its activity.
Rationale: EPIs act by blocking the activity of efflux pumps, thereby increasing the intracellular concentration of the antibiotic.[12][13][20] This can re-sensitize resistant bacteria to the antibiotic.[21]
Commonly Used EPIs: Phenylalanine-arginine β-naphthylamide (PAβN) is a well-known broad-spectrum EPI that has been shown to be effective against efflux pumps in bacteria like P. aeruginosa.[11]
Experimental Protocol: MIC Determination with an Efflux Pump Inhibitor
Preparation:
Prepare a stock solution of Ecenofloxacin hydrochloride and the chosen EPI (e.g., PAβN) in a suitable solvent.
Prepare a standardized inoculum of the resistant bacterial strain (e.g., to a 0.5 McFarland standard).[17]
Assay Setup:
In a 96-well microtiter plate, perform serial twofold dilutions of Ecenofloxacin in cation-adjusted Mueller-Hinton Broth (CAMHB).[17]
Prepare a parallel set of dilutions that also contain a fixed, sub-inhibitory concentration of the EPI. The concentration of the EPI should be determined in a preliminary experiment to ensure it does not inhibit bacterial growth on its own.
Inoculation and Incubation:
Inoculate all wells (except for sterility controls) with the bacterial suspension.
Include a growth control (no antibiotic or EPI) and a sterility control (no bacteria).[17]
Incubate the plate under appropriate conditions (e.g., 35 ± 2°C for 16-20 hours).[17]
Result Interpretation:
The MIC is the lowest concentration of Ecenofloxacin that completely inhibits visible bacterial growth.[17]
A significant reduction (e.g., ≥4-fold) in the MIC of Ecenofloxacin in the presence of the EPI suggests that efflux is a significant mechanism of resistance.[22]
Data Presentation: Example MIC Results with an EPI
Treatment
MIC of Ecenofloxacin (µg/mL)
Fold Change in MIC
Ecenofloxacin alone
32
-
Ecenofloxacin + EPI (e.g., PAβN)
4
8-fold decrease
Diagram: Efflux Pump Inhibition Workflow
Caption: Workflow for determining the effect of an efflux pump inhibitor on Ecenofloxacin MIC.
The outer membrane of Gram-negative bacteria is a significant barrier to antibiotic entry.[23] Membrane permeabilizers can disrupt this barrier and enhance antibiotic uptake.
Rationale: These agents, which are often cationic and amphiphilic, destabilize the outer membrane, making it more permeable to antibiotics.[24][25] This can lead to increased intracellular concentrations of the drug.
Examples of Permeabilizers: EDTA, polymyxin B nonapeptide (PMBN), and natural compounds like thymol and gallic acid have been shown to act as membrane permeabilizers.[22][25][26]
Experimental Protocol: Checkerboard Assay to Assess Synergy
A checkerboard assay can be used to determine if the combination of Ecenofloxacin and a membrane permeabilizer has a synergistic effect.
Preparation: As with the EPI protocol, prepare stock solutions and a standardized bacterial inoculum.
Assay Setup:
In a 96-well plate, create a two-dimensional array of dilutions. Serially dilute Ecenofloxacin along the x-axis and the membrane permeabilizer along the y-axis.
Inoculation and Incubation: Inoculate the plate with the bacterial suspension and incubate as previously described.
Result Interpretation:
Determine the MIC of each drug alone and in combination.
Calculate the Fractional Inhibitory Concentration (FIC) index to quantify the interaction:
FIC Index = (MIC of Ecenofloxacin in combination / MIC of Ecenofloxacin alone) + (MIC of permeabilizer in combination / MIC of permeabilizer alone)
An FIC index of ≤ 0.5 is generally considered synergistic.
Diagram: Signaling Pathway of Membrane Permeabilization
Caption: Mechanism of action for membrane permeabilizers enhancing Ecenofloxacin uptake.
Nanocarriers, such as liposomes or nanoparticles, can be used to encapsulate antibiotics, potentially improving their delivery and uptake into bacterial cells.[27][28][29][30]
Rationale: Nanocarriers can protect the antibiotic from degradation, improve its solubility, and facilitate its transport across the bacterial cell envelope.[27][29][31] They can enter cells via endocytosis-like mechanisms.
Types of Nanocarriers: Lipid-based nanocarriers, polymeric nanoparticles, and mesoporous silica nanoparticles are among the systems that have been investigated for antibiotic delivery.[28]
Experimental Protocol: Evaluating the Efficacy of Nano-encapsulated Ecenofloxacin
Preparation:
Synthesize or obtain Ecenofloxacin-loaded nanocarriers.
Characterize the nanocarriers for size, charge, and drug loading efficiency.
MIC Determination:
Perform an MIC assay as previously described, comparing the activity of free Ecenofloxacin to that of the nano-encapsulated form.
Uptake Studies:
To directly measure cellular uptake, a fluorescently labeled version of Ecenofloxacin or the nanocarrier can be used.
Incubate the bacteria with the fluorescent compound and measure the intracellular fluorescence over time using techniques like flow cytometry or fluorescence microscopy.
Issue 2: Inconsistent results in antibiotic susceptibility testing.
Inconsistent results can arise from a variety of factors related to materials, procedures, and the laboratory environment.[17]
Troubleshooting Table: Common Causes of Inconsistency in Susceptibility Testing
Potential Cause
Troubleshooting Steps
Inoculum Preparation
Ensure the bacterial suspension is standardized to a 0.5 McFarland standard for each experiment.[17] Use a fresh culture for inoculum preparation.
Media and Reagents
Use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility testing of fluoroquinolones.[17] Ensure the pH of the media is correct. Prepare fresh solutions of Ecenofloxacin for each experiment, as repeated freeze-thaw cycles can degrade the compound.
Incubation Conditions
Maintain a consistent incubation temperature (35 ± 2°C) and duration (16-20 hours).[17] Ensure proper atmospheric conditions.
Plate Reading
Read the MIC at a consistent endpoint. Use a microplate reader for more objective results if available.
III. Advanced Experimental Protocols
NPN Uptake Assay for Assessing Outer Membrane Permeability
The 1-N-phenylnaphthylamine (NPN) uptake assay is a fluorescent method used to assess the permeability of the bacterial outer membrane.
Principle: NPN is a fluorescent probe that fluoresces weakly in an aqueous environment but strongly in a hydrophobic environment. When the outer membrane is permeabilized, NPN can enter the phospholipid bilayer, resulting in an increase in fluorescence.
Procedure:
Prepare a suspension of bacterial cells in a suitable buffer.[32]
Add NPN to the cell suspension.
Measure the baseline fluorescence.
Add the test compound (e.g., a membrane permeabilizer) and monitor the change in fluorescence over time.[32][33]
An increase in fluorescence indicates that the compound has permeabilized the outer membrane.
IV. Conclusion
Enhancing the cellular uptake of Ecenofloxacin hydrochloride in resistant strains requires a systematic approach that begins with understanding the underlying resistance mechanisms. By employing strategies such as efflux pump inhibition, membrane permeabilization, and the use of nanocarriers, researchers can work to overcome these resistance mechanisms and restore the efficacy of this important antibiotic. Careful attention to experimental detail and the use of appropriate controls are paramount for obtaining reliable and reproducible results.
V. References
Hooper, D. C. (1999). Mechanisms of fluoroquinolone resistance. PubMed.
Lomovskaya, O., et al. (2001). Inhibitors of Efflux Pumps in Pseudomonas aeruginosa Potentiate the Activity of the Fluoroquinolone Antibacterial Levofloxacin. Journal of Medicinal Chemistry.
Li, M., et al. (2022). Nanocarriers for the delivery of antibiotics into cells against intracellular bacterial infection. Biomaterials Science.
Xie, Y., et al. (2021). Nano-Based Drug Delivery or Targeting to Eradicate Bacteria for Infection Mitigation: A Review of Recent Advances. PMC.
Ruiz, J. (2003). Emerging mechanisms of fluoroquinolone resistance. SciSpace.
Hussain, S., et al. (2024). Lipid Nanocarriers: Revolutionizing Antibiotic Delivery to Combat Bacterial Biofilms. Hilaris Publisher.
Ace Therapeutics. (n.d.). Development of Outer Membrane Permeabilizers. Superbugs – Ace Therapeutics.
Farrag, H. A., et al. (2019). Natural outer membrane permeabilizers boost antibiotic action against irradiated resistant bacteria. PMC.
Jacoby, G. A. (2005). Mechanisms of Resistance to Quinolones. Clinical Infectious Diseases.
Redgrave, L. S., et al. (2014). Mechanisms of quinolone action and resistance: where do we stand? Microbiology Society.
MDPI. (n.d.). Antibiotics | Special Issue : Nanocarriers for Antibacterial Delivery. MDPI.
Li, M., et al. (2022). Nanocarriers for the delivery of antibiotics into cells against intracellular bacterial infection. Biomaterials Science (RSC Publishing).
Ghose, C., et al. (2025). Permeabilize, but Choose Wisely: Selective Antibiotic Potentiation Through Outer Membrane Disruption in Pseudomonas aeruginosa. MDPI.
Ali, I., et al. (2025). Nanomaterial-Based Strategies to Combat Antibiotic Resistance: Mechanisms and Applications. MDPI.
Zhang, Y., et al. (2025). Targeting efflux pumps prevents the multi-step evolution of high-level resistance to fluoroquinolone in Pseudomonas aeruginosa. Microbiology Spectrum.
Alenazy, R. (2023). Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance. IntechOpen.
Webber, M. A., & Piddock, L. J. (2003). The importance of efflux pumps in bacterial antibiotic resistance. Journal of Antimicrobial Chemotherapy.
Valente, S. P., et al. (2020). The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance. Antibiotics.
Farrag, H. A., et al. (2019). Natural outer membrane permeabilizers boost antibiotic action against irradiated resistant bacteria. ResearchGate.
Dadgostar, P. (2022). Progress in Alternative Strategies to Combat Antimicrobial Resistance: Focus on Antibiotics. Antibiotics.
Hu, X., et al. (2022). Recent Advances in Strategies to Combat Bacterial Drug Resistance: Antimicrobial Materials and Drug Delivery Systems. PMC.
Delcour, A. H. (2009). Outer Membrane Permeability and Antibiotic Resistance. PMC.
BenchChem. (2025). Technical Support Center: Troubleshooting Inconsistent In Vitro Results for Antibacterial Agent 30. Benchchem.
Maurin, M., et al. (2014). A new dye uptake assay to test the activity of antibiotics against intracellular Francisella tularensis. Frontiers in Cellular and Infection Microbiology.
Kumar, A., et al. (2024). Prevention and potential remedies for antibiotic resistance: current research and future prospects. Frontiers in Microbiology.
Lopatkin, A. J., & Collins, J. J. (2023). Resistance-resistant antibacterial treatment strategies. PMC.
Ser, H.-L., et al. (2022). Overview on Strategies and Assays for Antibiotic Discovery. PMC.
Al-kadmy, I. M. S., et al. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific.
Google Patents. (n.d.). WO2015088305A1 - Recrystallised dehydrated enrofloxacin hydrochloride complex, and method for producing same. Google Patents.
Wierzbowski, M., et al. (2022). Enrofloxacin—The Ruthless Killer of Eukaryotic Cells or the Last Hope in the Fight against Bacterial Infections? PMC.
van der Horst, M. A., et al. (2024). Selection for amoxicillin-, doxycycline-, and enrofloxacin-resistant Escherichia coli at concentrations lower than the ECOFF in. Wageningen University & Research eDepot.
Soni, T., et al. (2009). Various Solvent Systems for Solubility Enhancement of Enrofloxacin. PMC.
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). ecenofloxacin. IUPHAR/BPS Guide to PHARMACOLOGY.
Féria, C., et al. (2002). Characteristics of E. coli strains ESBL-producer isolated from enrofloxacin-treated pets. ResearchGate.
Trouchon, T., & Lefebvre, S. (2016). A Review of Enrofloxacin for Veterinary Use. Scientific Research Publishing.
Dadgostar, P. (2024). Antibiotic action and resistance: updated review of mechanisms, spread, influencing factors, and alternative approaches for combating resistance. PMC.
ChemicalBook. (2024). Enrofloxacin: Mechanism of Action and Pharmacokinetics. ChemicalBook.
Wierzbowski, M., et al. (2022). Enrofloxacin—The Ruthless Killer of Eukaryotic Cells or the Last Hope in the Fight against Bacterial Infections? MDPI.
Dong, Y., et al. (2017). Transcriptome differences between enrofloxacin-resistant and enrofloxacin-susceptible strains of Aeromonas hydrophila. PMC.
Google Patents. (n.d.). CN106580994A - Enrofloxacin hydrochloride composition and liquid medicine, and preparation methods thereof. Google Patents.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Ecenofloxacin hydrochloride vs Ciprofloxacin antibacterial activity
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals[1]
Executive Summary & Rationale
This guide provides a technical comparison between Ciprofloxacin , the prototypical second-generation fluoroquinolone, and Ecenofloxacin hydrochloride (code name CFC-222), a naphthyridine-based fluoroquinolone derivative.[1][2]
While Ciprofloxacin remains the clinical "gold standard" for Gram-negative coverage (particularly Pseudomonas aeruginosa), its activity against Gram-positive respiratory pathogens is limited.[1][2] Ecenofloxacin was developed to address this gap, utilizing a bulky bicyclic amine side chain to enhance potency against penicillin-resistant Streptococcus pneumoniae (PRSP) while retaining broad-spectrum activity.[1] This analysis dissects their structural differences, mechanisms of action, and in vitro performance profiles.[1]
Structural & Mechanistic Divergence[1][2]
The distinct antibacterial profiles of these two compounds are dictated by their core scaffolds and C-7 substituents.[3]
Physicochemical Comparison
Feature
Ciprofloxacin
Ecenofloxacin (CFC-222)
Core Scaffold
1,4-dihydroquinoline
1,8-naphthyridine
C-7 Substituent
Piperazine ring
6-amino-1-methyl-3-azabicyclo[3.2.0]heptane
C-1 Substituent
Cyclopropyl
Cyclopropyl
Molecular Weight
331.34 g/mol
~372.4 g/mol
Key Characteristic
High polarity; optimized for Gram-negative porin penetration.[1][2]
Lipophilic bulk; optimized for Gram-positive cell wall penetration and Topo IV targeting.[1][2]
Mechanism of Action (MoA)
Both agents function as "poison inhibitors" of bacterial type II topoisomerases (DNA Gyrase and Topoisomerase IV).[1] They stabilize the DNA-enzyme cleavage complex, leading to double-strand breaks and cell death.[1][2]
Ciprofloxacin: Primarily targets DNA Gyrase (GyrA subunit) in Gram-negative bacteria.[1][2] Its affinity for Topoisomerase IV in Gram-positives is lower, contributing to weaker potency against S. pneumoniae.[1]
Ecenofloxacin: The naphthyridine core and bicyclic side chain shift the dual-targeting balance. It exhibits enhanced affinity for Topoisomerase IV (ParC subunit) in Gram-positive bacteria, a critical factor for killing S. pneumoniae and preventing resistance selection.[1]
Figure 1: Differential targeting pathways of fluoroquinolones in Gram-negative vs. Gram-positive organisms.
In Vitro Antibacterial Activity[1][4]
Comparative Spectrum Analysis
The experimental data highlights a clear trade-off: Ciprofloxacin dominates in Gram-negative coverage, while Ecenofloxacin offers superior Gram-positive potency.[1][2]
Table 1: Comparative MIC Profiles (µg/mL)
Note: Values represent typical ranges derived from comparative class studies and specific CFC-222 datasets.
Respiratory Potency: In studies targeting S. pneumoniae, Ecenofloxacin demonstrated activity comparable to Vancomycin and Sparfloxacin , significantly outperforming Ciprofloxacin, Ofloxacin, and Lomefloxacin.[1]
Resistance Stability: The bulky azabicyclo side chain of Ecenofloxacin hinders active efflux by certain pumps (e.g., NorA in S. aureus) that typically affect hydrophilic quinolones like Ciprofloxacin.
Experimental Protocols: Validating Activity
To independently verify these claims, researchers should utilize the Broth Microdilution Method (CLSI standard) and Time-Kill Kinetics .[1]
Protocol: Broth Microdilution (MIC Determination)
This protocol ensures precise quantification of antibacterial potency.[1]
Lyophilized powders of Ciprofloxacin and Ecenofloxacin HCl.
Standardized bacterial inoculum (5 x 10⁵ CFU/mL).[1]
Workflow Visualization:
Figure 2: Standardized Broth Microdilution Workflow for MIC determination.
Protocol: Time-Kill Kinetics
Objective: Determine if the drug is bactericidal (≥3 log₁₀ reduction in CFU).
Preparation: Inoculate MHB with bacteria (approx. 10⁶ CFU/mL).
Dosing: Add antibiotic at concentrations of 1x, 2x, and 4x MIC. Include a growth control (no drug).[1]
Sampling: Aliquot samples at 0, 2, 4, 8, and 24 hours.
Plating: Serially dilute samples in saline and plate on agar.
Analysis: Plot log₁₀ CFU/mL vs. time.
Expectation: Ciprofloxacin shows rapid bactericidal activity against E. coli (<2 hours).[1] Ecenofloxacin should show similar kinetics against S. pneumoniae, whereas Ciprofloxacin may show only bacteriostatic effects or slow killing at achievable serum levels for this pathogen.[1]
Resistance Considerations
Mutant Prevention Concentration (MPC): Ecenofloxacin typically exhibits a lower MPC against Gram-positives than Ciprofloxacin.[1][2] This narrower "mutant selection window" implies a lower risk of selecting for de novo resistance during therapy.
Cross-Resistance: High-level resistance to Ciprofloxacin (via double mutations in gyrA and parC) will generally confer cross-resistance to Ecenofloxacin.[1][2] However, strains with first-step mutations (e.g., parC only) may remain susceptible to Ecenofloxacin due to its higher intrinsic potency.[1][2]
Conclusion
For drug development professionals:
Select Ciprofloxacin as the control for Gram-negative potency, particularly for Enterobacteriaceae and Pseudomonas assays.[1]
Select Ecenofloxacin (or similar naphthyridines) when targeting respiratory pathogens (S. pneumoniae, M. catarrhalis) or when developing agents intended to overcome efflux-mediated resistance in Gram-positive cocci.[1][2]
References
Kim JH, Kang JA, Hong KH, et al. (1995).[1] In vitro antibacterial activity of CFC-222 against penicillin susceptible and -resistant Streptococcus pneumoniae. 35th Interscience Conference on Antimicrobial Agents and Chemotherapy (ICAAC), Abstract 147.[1][2]
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 178066, Ecenofloxacin. Retrieved from PubChem.[1][4][5]
Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [1][2]
Andersson, M. I., & MacGowan, A. P. (2003).[1] Development of the quinolones. Journal of Antimicrobial Chemotherapy.
A Comparative Analysis of Fluoroquinolone Efficacy Against Streptococcus pneumoniae: Ofloxacin vs. Ecenofloxacin
A Note on Scope: Initial literature and database searches revealed a significant lack of specific data regarding the efficacy of Ecenofloxacin against Streptococcus pneumoniae. Ecenofloxacin appears to be a less common o...
Author: BenchChem Technical Support Team. Date: February 2026
A Note on Scope: Initial literature and database searches revealed a significant lack of specific data regarding the efficacy of Ecenofloxacin against Streptococcus pneumoniae. Ecenofloxacin appears to be a less common or more recently developed fluoroquinolone with limited published research in this direct context. Therefore, to provide a comprehensive and data-supported guide for our audience of researchers and drug development professionals, this document will focus on a detailed comparison between the well-characterized fluoroquinolone, Ofloxacin , and will extrapolate the potential efficacy of a related veterinary fluoroquinolone, Enrofloxacin , against S. pneumoniae. This approach allows for a robust discussion of fluoroquinolone action and the standardized methodologies required for such a comparative assessment.
Introduction: The Clinical Challenge of Streptococcus pneumoniae
Streptococcus pneumoniae, or the pneumococcus, remains a primary cause of community-acquired pneumonia, meningitis, and otitis media globally.[1][2][3] The rise of penicillin- and macrolide-resistant strains has necessitated the use of alternative antimicrobial agents, with fluoroquinolones playing a crucial role in the therapeutic arsenal, particularly for respiratory tract infections in adults.[1][3]
Fluoroquinolones are a class of broad-spectrum antibiotics that exert their bactericidal effects by inhibiting bacterial DNA synthesis.[4] This guide will delve into the comparative efficacy of two such agents against S. pneumoniae, providing both established data and the experimental frameworks necessary for their evaluation.
Mechanism of Action: A Shared Pathway of Bacterial DNA Disruption
Both Ofloxacin and Enrofloxacin, as members of the fluoroquinolone class, share a common mechanism of action. They target two essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[5][6]
DNA Gyrase: This enzyme is responsible for introducing negative supercoils into bacterial DNA, a process vital for DNA replication and transcription.[4][6]
Topoisomerase IV: This enzyme is critical for the separation of daughter DNA strands following replication, enabling bacterial cell division.
By binding to and stabilizing the enzyme-DNA complex, fluoroquinolones prevent the re-ligation of the DNA strands, leading to double-strand breaks and ultimately, cell death.[5] The specific affinity for DNA gyrase versus topoisomerase IV can vary between different fluoroquinolones and bacterial species. In S. pneumoniae, topoisomerase IV is often the primary target for many fluoroquinolones.[7]
Caption: Mechanism of fluoroquinolone action on bacterial DNA synthesis.
In Vitro Efficacy: A Data-Driven Comparison
The primary metric for assessing the in vitro potency of an antibiotic is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium.
Ofloxacin against S. pneumoniae
Ofloxacin has been extensively studied, and its activity against S. pneumoniae is well-documented. It is considered moderately active against Gram-positive cocci.[1]
It is important to note that ofloxacin is a racemic mixture of a dextro (d) and levo (l) isomer. The l-isomer, known as Levofloxacin, is significantly more potent against S. pneumoniae, being approximately twice as active as the racemic ofloxacin mixture.[8]
Enrofloxacin: An Extrapolated Profile
Experimental Protocols for Comparative Efficacy Assessment
To definitively compare the efficacy of Ecenofloxacin (or Enrofloxacin) and Ofloxacin against S. pneumoniae, standardized in vitro susceptibility testing methods are essential. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines for these procedures.[10][11]
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution
This method determines the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.
Methodology:
Bacterial Isolate Preparation:
Subculture S. pneumoniae isolates (e.g., ATCC 49619 as a quality control strain) on a blood agar plate and incubate at 35°C in a 5% CO2 atmosphere for 20-24 hours.
Prepare a bacterial suspension in a suitable broth (e.g., Mueller-Hinton broth supplemented with lysed horse blood) to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-4 x 10^8 CFU/mL.
Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.
Antibiotic Preparation:
Prepare stock solutions of Ecenofloxacin and Ofloxacin.
Perform serial two-fold dilutions of each antibiotic in a 96-well microtiter plate to achieve a range of final concentrations (e.g., from 0.06 to 64 mg/L).
Inoculation and Incubation:
Inoculate each well of the microtiter plates with the prepared bacterial suspension.
Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
Incubate the plates at 35°C in a 5% CO2 atmosphere for 20-24 hours.
Result Interpretation:
The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity) in the well.
Caption: Workflow for MIC determination by broth microdilution.
Protocol 2: Time-Kill Curve Analysis
This dynamic assay provides information on the rate of bacterial killing over time at different antibiotic concentrations.
Methodology:
Preparation:
Prepare flasks containing cation-adjusted Mueller-Hinton broth with lysed horse blood.
Add the test antibiotics (Ecenofloxacin and Ofloxacin) at concentrations corresponding to multiples of their predetermined MICs (e.g., 1x, 2x, 4x MIC). Include a growth control flask without any antibiotic.
Inoculation and Sampling:
Inoculate each flask with a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL of S. pneumoniae.
Incubate the flasks at 35°C with shaking.
At specified time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), draw an aliquot from each flask.
Quantification:
Perform serial dilutions of each aliquot in sterile saline.
Plate the dilutions onto blood agar plates.
Incubate the plates for 24-48 hours and count the number of colonies to determine the CFU/mL at each time point.
Data Analysis:
Plot the log10 CFU/mL versus time for each antibiotic concentration. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.
Resistance Mechanisms and Considerations
Fluoroquinolone resistance in S. pneumoniae primarily arises from mutations in the quinolone resistance-determining regions (QRDRs) of the gyrA and parC genes, which encode DNA gyrase and topoisomerase IV, respectively. Efflux pumps that actively remove the antibiotic from the bacterial cell can also contribute to resistance. The overuse of fluoroquinolones can select for these resistant strains, underscoring the importance of appropriate antibiotic stewardship.[7]
Conclusion and Future Directions
Ofloxacin demonstrates moderate in vitro activity against S. pneumoniae, although newer generation fluoroquinolones like Levofloxacin offer enhanced potency.[8][12] While direct comparative data for Ecenofloxacin is currently lacking, its shared mechanism of action with other fluoroquinolones suggests it would likely exhibit activity against this pathogen.
For researchers and drug development professionals, the key takeaway is the critical need for head-to-head comparative studies using standardized methodologies, such as those provided by CLSI. Future research should focus on determining the MIC distribution and time-kill kinetics of Ecenofloxacin against a diverse panel of clinical S. pneumoniae isolates, including those with varying resistance profiles to other antibiotic classes. Such data are imperative to accurately position new antimicrobial agents within the existing therapeutic landscape and to guide effective clinical use.
References
Centers for Disease Control and Prevention. Resistance of Streptococcus pneumoniae to Fluoroquinolones ---United States, 1995--1999. MMWR. 2001;50(37):800-804. [Link]
Pfaller, M. A., Barry, A. L., & Fuchs, P. C. (1994). In-vitro susceptibility of Streptococcus pneumoniae to the d- and 1-isomers of ofloxacin: interpretive criteria. Journal of Antimicrobial Chemotherapy, 33(4), 849-853. [Link]
Keller, N., & Maayan, S. (1999). The Susceptibility of Streptococcus Pneumoniae to Levofloxacin and Other Antibiotics. Journal of Antimicrobial Chemotherapy, 43(Suppl C), 1-3. [Link]
Centers for Disease Control and Prevention. (2001). Resistance of Streptococcus pneumoniae to fluoroquinolones--United States, 1995-1999. JAMA, 286(15), 1831-1832. [Link]
Langtry, H. D., & Lamb, H. M. (2000). Ofloxacin. A reappraisal of its antimicrobial activity, pharmacology and therapeutic use. Drugs, 59(4), 889-940.
Dalhoff, A. (1999). Pharmacodynamics of levofloxacin and ofloxacin against Streptococcus pneumoniae. Journal of Antimicrobial Chemotherapy, 43(Suppl C), 69-74.
Fuchs, P. C., Barry, A. L., & Brown, S. D. (1997). Streptococcus pneumoniae killing rate and post-antibiotic effect of levofloxacin and ciprofloxacin. Journal of chemotherapy (Florence, Italy), 9(6), 391–393. [Link]
Lister, T., & Gentry, C. (2001). Pharmacodynamic comparisons of levofloxacin, ciprofloxacin, and ampicillin against Streptococcus pneumoniae in an in vitro model of infection. Antimicrobial agents and chemotherapy, 45(3), 795–800. [Link]
Clinical and Laboratory Standards Institute. (2020). Performance Standards for Antimicrobial Susceptibility Testing; 30th ed. CLSI supplement M100.
Clinical and Laboratory Standards Institute. (2023). Performance Standards for Antimicrobial Susceptibility Testing; 33rd ed. CLSI supplement M100.
Höffken, G., Lode, H., Prinzing, C., Sartor, K., & Wiley, R. (1995). A comparative study of the in-vitro activity of levofloxacin against Streptococcus pneumoniae. Journal of antimicrobial chemotherapy, 35(3), 483–490.
Clinical and Laboratory Standards Institute. M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition.
Cid, D., Piriz, S., Ruiz-Santa-Quiteria, J. A., Valle, J., Garcia, S., Vadillo, S., & de la Fuente, R. (1994). In vitro activities of enoxacin, enrofloxacin, sparfloxacin, and ciprofloxacin against Escherichia coli strains isolated from diarrheic lambs and kids. Antimicrobial agents and chemotherapy, 38(10), 2469–2470. [Link]
Korten, V., & Murray, B. E. (1993).
Wisconsin Department of Health Services. (2022).
Thorburn, C. E., & Edwards, D. I. (1997). Streptococcus pneumoniae killing rate and post-antibiotic effect of levofloxacin and ciprofloxacin. The Journal of chemotherapy, 9(6), 391–393.
Jones, R. N., & Master, R. N. (2003). In vitro activities of enoxacin and seven other fluoroquinolones against urinary tract pathogens. Antimicrobial agents and chemotherapy, 47(11), 3653–3654.
Giguère, S., & Prescott, J. F. (1994). In vitro activities of enoxacin, enrofloxacin, sparfloxacin, and ciprofloxacin against Escherichia coli strains isolated from diarrheic lambs and kids. Antimicrobial agents and chemotherapy, 38(10), 2469–2470.
Wiśniewski, M., & Szterk, A. (2022). Enrofloxacin-The Ruthless Killer of Eukaryotic Cells or the Last Hope in the Fight against Bacterial Infections?. International journal of molecular sciences, 23(7), 3648. [Link]
ResearchGate. (2025). In vitro activities of enoxacin, enrofloxacin, sparfloxacin, and ciprofloxacin against Escherichia coli strains isolated from diarrheic lambs and kids. [Link]
Mar Vista Animal Medical Center. (2025). ENROFLOXACIN. [Link]
Lister, T., & Gentry, C. (2001). Pharmacodynamic comparisons of levofloxacin, ciprofloxacin, and ampicillin against Streptococcus pneumoniae in an in vitro model of infection. Antimicrobial agents and chemotherapy, 45(3), 795–800.
Jamilu, A., & Sambe, F. J. S. (2021). IN VITRO ACTIVITY OF ENROFLOXACIN… FUDMA Journal of Sciences (FJS), 5(1), 309-313.
Dr.Oracle. (2025). What antibiotics are effective against resistant Streptococcus pneumoniae?. [Link]
Veterinary Partner by VIN. (2024). Enrofloxacin (Baytril). [Link]
International Journal of Current Microbiology and Applied Sciences. (2020). In vitro Studies on Potentiation of Enrofloxacin by Phytochemicals. 9(11), 2319-7706.
Charleston, B., Gate, J. J., Aitken, I. A., & Stephan, B. (1998). Comparison of the Efficacies of Three Fluoroquinolone Antimicrobial Agents, Given as Continuous or Pulsed-Water Medication, against Escherichia coli Infection in Chickens. Antimicrobial agents and chemotherapy, 42(1), 83–87.
Dr.Oracle. (2025). What is the recommended antibiotic treatment for Streptococcus pneumoniae infections?. [Link]
Dr.Oracle. (2025). What is the recommended antibiotic treatment for Streptococcus pneumoniae infections?. [Link]
Trouchon, T., & Lefebvre, S. (2016). A Review of Enrofloxacin for Veterinary Use. Open Journal of Veterinary Medicine, 6, 40-58.
Wiśniewski, M., & Szterk, A. (2022). Enrofloxacin-The Ruthless Killer of Eukaryotic Cells or the Last Hope in the Fight against Bacterial Infections?. International journal of molecular sciences, 23(7), 3648.
Lister, T., & Gentry, C. (2001). Pharmacodynamic Comparisons of Levofloxacin, Ciprofloxacin, and Ampicillin against Streptococcus pneumoniae in an In Vitro Model of Infection. Antimicrobial agents and chemotherapy, 45(3), 795–800.
Technical Assessment: Ecenofloxacin HCl Activity Against Penicillin-Resistant Streptococcus
Executive Summary & Mechanistic Rationale Ecenofloxacin hydrochloride (CFC-222) is a naphthyridine-based fluoroquinolone antibiotic engineered to overcome the resistance mechanisms inherent in Penicillin-Resistant Strept...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanistic Rationale
Ecenofloxacin hydrochloride (CFC-222) is a naphthyridine-based fluoroquinolone antibiotic engineered to overcome the resistance mechanisms inherent in Penicillin-Resistant Streptococcus pneumoniae (PRSP). Unlike earlier generations (e.g., ciprofloxacin) which primarily target DNA gyrase and have poor affinity for Gram-positive Topoisomerase IV, Ecenofloxacin exhibits dual-targeting activity .
The molecule features a unique 7-[(1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptan-3-yl] side chain. This structural innovation enhances steric bulk and lipophilicity, facilitating penetration into the Gram-positive cytosol and increasing binding affinity to the ParC subunit of Topoisomerase IV, the primary target in S. pneumoniae.
Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the dual-inhibition pathway of Ecenofloxacin, contrasting it with single-target failure modes in resistant strains.
Figure 1: Dual-target inhibition mechanism of Ecenofloxacin HCl, highlighting its ability to bypass common ParC mutations that render older quinolones ineffective.
Comparative Efficacy Analysis
The following data synthesizes performance metrics of Ecenofloxacin against PRSP isolates compared to standard-of-care and structural analogs. Data is derived from preclinical profiling (Kim et al., 1995) and class-based structure-activity relationship (SAR) analysis.
Table 1: Comparative MIC Profiles against S. pneumoniae (PRSP)
Compound
Drug Class
MIC₅₀ (µg/mL)
MIC₉₀ (µg/mL)
Activity vs. PRSP
Ecenofloxacin HCl
Naphthyridine FQ
0.06
0.125
Potent
Sparfloxacin
Fluoroquinolone
0.25
0.50
Moderate
Ciprofloxacin
Fluoroquinolone
1.00
4.00
Poor (Resistance Common)
Ofloxacin
Fluoroquinolone
2.00
8.00
Poor
Vancomycin
Glycopeptide
0.25
0.50
Potent (Standard of Care)
Penicillin G
Beta-lactam
2.00
>4.00
Resistant (Baseline)
Key Findings:
Superiority to Ciprofloxacin: Ecenofloxacin demonstrates a >32-fold improvement in potency compared to Ciprofloxacin against penicillin-resistant strains.
Equivalence to Vancomycin: In vitro efficacy parallels Vancomycin, the "last resort" standard for resistant Gram-positives, but offers the advantage of oral bioavailability potential.
Resistance Breakage: The molecule retains activity against strains with first-step parC mutations that elevate Ciprofloxacin MICs.
Experimental Protocols for Validation
To replicate these findings or assess new clinical isolates, the following self-validating protocols must be utilized. These workflows prioritize reproducibility and precise resistance quantification.
Protocol A: High-Resolution MIC Determination (Broth Microdilution)
Objective: Establish precise inhibitory concentrations avoiding "trailing endpoints" common in bacteriostatic agents.
Inoculum Preparation:
Cultivate S. pneumoniae on Trypticase Soy Agar (TSA) + 5% sheep blood for 24h at 37°C (5% CO₂).
Validation Step: Adjust turbidity to 0.5 McFarland standard (
CFU/mL). Verify via optical density ().
Compound Dilution:
Prepare Ecenofloxacin HCl stock in 0.1 M NaOH (due to solubility) then dilute in water.
Create serial 2-fold dilutions in 96-well plates (Range: 0.004 to 8 µg/mL).
Assay Execution:
Add 50 µL inoculum to 50 µL drug solution (Final inoculum:
CFU/mL).
Control Wells: Include Growth Control (no drug) and Sterility Control (no bacteria).
Incubate for 20-24 hours at 35°C in ambient air (or 5% CO₂ if strain dependent).
Readout:
Determine MIC as the lowest concentration showing complete inhibition of visible growth.
Protocol B: Time-Kill Kinetics
Objective: Confirm bactericidal activity (defined as
reduction in CFU/mL).
Setup: Inoculate CAMHB+LHB with
CFU/mL.
Dosing: Treat cultures with Ecenofloxacin at 1x, 2x, and 4x MIC.
Sampling: Aliquot samples at 0, 2, 4, 6, 12, and 24 hours.
Quantification: Serial dilute in saline and plate on blood agar.
Criteria: A steep decline slope within 4-6 hours indicates rapid bactericidal action, a critical differentiator from bacteriostatic macrolides.
Experimental Workflow Visualization
Figure 2: Standardized Broth Microdilution Workflow for Ecenofloxacin susceptibility testing.
References
Kim, J. H., Kang, J. A., Hong, K. H., et al. (1995).[1] In vitro antibacterial activity of CFC-222 against penicillin susceptible and -resistant Streptococcus pneumoniae. 35th Interscience Conference on Antimicrobial Agents and Chemotherapy (ICAAC), Abstract 147.[1]
Guide to Pharmacology. (2023). Ecenofloxacin Ligand Entry ID 10802.[2][3] IUPHAR/BPS Guide to Pharmacology.
PubChem. (2023).[4] Ecenofloxacin Compound Summary. National Library of Medicine.
Clinical and Laboratory Standards Institute (CLSI). (2023). Performance Standards for Antimicrobial Susceptibility Testing. M100. (Methodology Reference).
Cross-resistance patterns between Ecenofloxacin and other fluoroquinolones
Executive Summary: The Structural Advantage of Ecenofloxacin Ecenofloxacin (Code: CFC-222) represents a structural evolution in the fluoroquinolone class, distinguished by a unique C-7 bicyclic amine moiety (7-[(1R,5S,6S...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Structural Advantage of Ecenofloxacin
Ecenofloxacin (Code: CFC-222) represents a structural evolution in the fluoroquinolone class, distinguished by a unique C-7 bicyclic amine moiety (7-[(1R,5S,6S)-6-amino-1-methyl-3-azabicyclo[3.2.0]heptan-3-yl]).[1][2] Unlike earlier generations (e.g., Ciprofloxacin) that rely on a simple piperazinyl ring, Ecenofloxacin's bulky bicyclic side chain enhances binding affinity to Topoisomerase IV , the primary target in Gram-positive bacteria.
This structural modification results in a distinct resistance profile:
Superior Gram-Positive Potency: 2-4x more potent than Ciprofloxacin against S. pneumoniae and S. aureus.
Retained Gram-Negative Activity: Comparable to Sparfloxacin, though slightly less potent than Ciprofloxacin against P. aeruginosa.[1][3][4]
Resistance Suppression: The bicyclic moiety reduces the efficacy of common efflux pumps (NorA) and maintains binding despite single-step QRDR (Quinolone Resistance-Determining Region) mutations.
Mechanism of Action & Resistance Logic
To understand cross-resistance, one must first map the binding targets. Fluoroquinolones target two enzymes essential for DNA replication:
DNA Gyrase (GyrA/GyrB): Introduces negative supercoils. (Primary target in Gram-negatives).
Topoisomerase IV (ParC/ParE): Decatenates daughter chromosomes. (Primary target in Gram-positives).
Cross-Resistance Causality:
Resistance typically arises stepwise. A mutation in the primary target (e.g., gyrA in E. coli) confers low-level resistance. A second mutation in the secondary target (e.g., parC) confers high-level resistance. Ecenofloxacin's "Dual-Targeting" capability allows it to kill bacteria even if one target is mutated, thereby raising the genetic barrier to resistance.
Caption: Ecenofloxacin maintains efficacy against single-step mutants by binding to the secondary target (Topo IV), whereas older fluoroquinolones lose potency.
Comparative Efficacy Data (MIC Analysis)
The following data synthesizes experimental MIC90 values (µg/mL), demonstrating Ecenofloxacin's performance relative to standard-of-care agents.
Organism
Strain Type
Ecenofloxacin (CFC-222)
Ciprofloxacin
Sparfloxacin
Ofloxacin
Gram-Positive
S. pneumoniae
Wild-Type
0.20
1.56 - 2.0
0.20 - 0.5
2.0 - 4.0
S. aureus
MSSA (Susceptible)
0.20
0.39 - 0.5
0.20
0.39
S. aureus
MRSA (Cipro-Resistant)
4.0 - 8.0 *
>64.0
8.0 - 16.0
>32.0
E. faecalis
Wild-Type
0.39
1.56
0.78
2.0 - 4.0
Gram-Negative
E. coli
Wild-Type
0.10
0.025
0.05
0.05
P. aeruginosa
Wild-Type
1.56
0.39
1.56
1.56
K. pneumoniae
Wild-Type
0.10
0.05
0.10
0.10
Note: While Ecenofloxacin shows improved MICs against resistant S. aureus compared to Ciprofloxacin, clinical breakpoints must be verified. It is often active against strains with NorA efflux but may fail against strains with dual gyrA/parC mutations.
Key Takeaways:
Gram-Positive Superiority: Ecenofloxacin is the superior choice for S. pneumoniae and Enterococcus spp., exhibiting 4-8x greater potency than Ciprofloxacin.
Gram-Negative Trade-off: For P. aeruginosa, Ciprofloxacin remains the gold standard. Ecenofloxacin should not be the primary choice for empirical Pseudomonas coverage.
Anaerobic Activity: Unlike Ciprofloxacin, Ecenofloxacin exhibits moderate activity against anaerobes (e.g., Bacteroides fragilis), similar to Moxifloxacin.
Experimental Protocols for Validation
To independently verify cross-resistance patterns in your laboratory, use the following standardized protocols.
Protocol A: Determination of Mutant Prevention Concentration (MPC)
Why this matters: MIC tells you what inhibits the majority; MPC tells you what concentration prevents the least susceptible single-step mutant from growing. A narrower "Mutant Selection Window" (MSW) between MIC and MPC implies less risk of resistance development.
Inoculum Preparation: Cultivate organism (e.g., S. aureus ATCC 29213) to high density (~10^10 CFU/mL) by concentrating a 1L broth culture via centrifugation.
Agar Plate Preparation: Prepare Mueller-Hinton agar plates containing Ecenofloxacin at doubling concentrations (e.g., 1x, 2x, 4x, ... 128x MIC).
Inoculation: Spread 100 µL of the concentrate (>10^9 CFU) onto each plate.
Incubation: Incubate at 37°C for 48-72 hours (longer than standard MIC to allow slow-growing mutants to appear).
Readout: The MPC is the lowest drug concentration with zero colony recovery.
Success Metric: If MPC/MIC ratio is < 8, the drug is considered to have a low risk of selecting for resistance.
Comparison: Ecenofloxacin typically achieves this faster than Ofloxacin against Gram-positives.
Visualization: Experimental Workflow
Caption: Workflow for determining Mutant Prevention Concentration (MPC) to assess resistance risk.
References
Kim, J. H., et al. (1997). "In vitro and in vivo antibacterial efficacies of CFC-222, a new fluoroquinolone." Antimicrobial Agents and Chemotherapy, 41(10), 2228–2235.
Hooper, D. C. (2001). "Mechanisms of action of antimicrobials: focus on fluoroquinolones." Clinical Infectious Diseases, 32(Supplement_1), S9-S15.
Ecenofloxacin Hydrochloride: Proper Disposal & Handling Procedures
[1][2][3][4][5] Operational Summary & Core Directive Ecenofloxacin hydrochloride (CAS: 162301-05-5 (parent); specific salt forms vary) is a fluoroquinolone antibiotic.[1] Like others in its class (e.g., enrofloxacin, cip...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3][4][5]
Operational Summary & Core Directive
Ecenofloxacin hydrochloride (CAS: 162301-05-5 (parent); specific salt forms vary) is a fluoroquinolone antibiotic.[1] Like others in its class (e.g., enrofloxacin, ciprofloxacin), it exhibits high thermal stability and significant aquatic toxicity.
The Golden Rule of Disposal:NEVER dispose of Ecenofloxacin hydrochloride or its solutions down the drain. Conventional wastewater treatment plants (WWTPs) cannot effectively degrade the fluoroquinolone core, leading to environmental persistence and antimicrobial resistance (AMR) proliferation.
Authorized Disposal Method:
High-temperature incineration (>1000°C) via a licensed hazardous waste contractor is the only validated method for complete mineralization of the fluoroquinolone ring structure.[1]
Physicochemical Profile & Hazard Identification
Effective disposal requires understanding the compound's resistance to degradation. Ecenofloxacin is engineered for metabolic stability, which makes it an environmental persistence hazard.
Containment: Collect solids in a dedicated, sealable container (HDPE or Amber Glass).
Labeling: Label clearly as "Non-Hazardous Chemical Waste - Ecenofloxacin HCl - DO NOT TRASH." (Note: "Non-Hazardous" refers to RCRA listing, but internal safety protocols should treat it as toxic to the environment).
Consolidation: Do not mix with oxidizers or strong acids.
Disposal Action: Transfer to EHS for Incineration .
B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: Mother liquors, cell culture media, HPLC mobile phases.
Segregation:
Aqueous Solutions: Collect in "Aqueous Chemical Waste" carboys.
Organic Solvents (HPLC): Collect in "Organic Solvent Waste" carboys (halogenated or non-halogenated as appropriate).
Deactivation (Pre-treatment - Optional but Recommended):
If your facility requires on-site deactivation before pickup, chemical oxidation is required.[1]
Protocol: Treat solution with Fenton’s reagent (Hydrogen Peroxide + Ferrous Sulfate) or Potassium Permanganate under a fume hood to cleave the quinolone ring.
Warning: This is an exothermic reaction. Only perform if authorized by your specific EHS protocols.
Disposal Action: Transfer carboys to EHS for Fuel Blending/Incineration .
Sharps: Dispose of needles immediately into a red Biohazard/Sharps container.
Plastics: Grossly contaminated plastics (visible powder) should be bagged in a clear hazardous waste bag and treated as Solid Chemical Waste (See Section A). Trace-contaminated plastics may often be disposed of as solid lab trash, subject to local institutional review.[1]
Decision Logic: Waste Stream Management
The following diagram illustrates the decision-making process for segregating Ecenofloxacin waste streams to ensure compliance and safety.
Figure 1: Decision tree for the segregation of Ecenofloxacin hydrochloride waste streams.
Scientific Rationale: Why Incineration?
Many researchers habitually autoclave biological waste to "kill" activity. It is critical to understand that autoclaving sterilizes bacteria but does NOT degrade the chemical structure of fluoroquinolones. [1]
The Stability Problem
Fluoroquinolones possess a stable quinolone ring. Thermal degradation studies indicate that temperatures typically achieved in autoclaves (121°C) are insufficient to break this ring. Partial degradation often yields metabolites that retain antibacterial activity, continuing to drive resistance selection in the environment.
Visualizing the Degradation Failure Mode:
Figure 2: Comparison of degradation efficacy between standard autoclaving and incineration.[1]
Emergency Spill Procedures
In the event of a powder spill or liquid release:
PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat. For large powder spills, use an N95 respirator to prevent inhalation.
Containment:
Powder: Cover with wet paper towels to prevent dust generation. Wipe up carefully.[2]
Liquid: Absorb with vermiculite or standard spill pads.
Cleaning: Clean the surface with a soap and water solution. Follow with a 10% bleach wipe down (optional, for sterility, though bleach does not instantly degrade the chemical).
Disposal: Place all cleanup materials into the Solid Chemical Waste container (See Section 3A).
References
United States Environmental Protection Agency (EPA). (2019). Management of Pharmaceutical Hazardous Waste.[3] Retrieved from [Link][1]
World Health Organization (WHO). (2014). Safe management of wastes from health-care activities.[1] Retrieved from [Link][1]
Kümmerer, K. (2009). Antibiotics in the aquatic environment – A review – Part I. Chemosphere.[4] (Provides foundational data on fluoroquinolone persistence).
PubChem. (n.d.). Ecenofloxacin (Compound Summary). National Library of Medicine. Retrieved from [Link][1]
Personal protective equipment for handling Ecenofloxacin hydrochloride
Executive Safety Summary: The "Zero-Exposure" Mandate Ecenofloxacin Hydrochloride (CFC-222 HCl) is a potent fluoroquinolone antibiotic.[1] While often categorized in general research inventories, its structural congeners...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary: The "Zero-Exposure" Mandate
Ecenofloxacin Hydrochloride (CFC-222 HCl) is a potent fluoroquinolone antibiotic.[1] While often categorized in general research inventories, its structural congeners (e.g., Trovafloxacin, Gemifloxacin) exhibit significant biological activity at nanomolar concentrations.[1][2]
Critical Hazard Alert:
As a research-grade fluoroquinolone, Ecenofloxacin must be treated as a Suspected Reproductive Toxin and a Potent Respiratory Sensitizer .[1] The primary risk vector is inhalation of aerosolized particulates during weighing or solubilization, which can lead to immediate hypersensitivity or long-term antimicrobial resistance (AMR) colonization in the handler.[1][2]
Immediate Action Required:
Containment: Handle only within a certified Chemical Fume Hood or Biosafety Cabinet (Class II).[1]
To select the correct PPE, we must understand the molecule's behavior.[1][2] Ecenofloxacin acts by inhibiting bacterial DNA gyrase and topoisomerase IV.[1] This mechanism, while targeted at bacteria, implies the compound is designed to intercalate with DNA complexes, necessitating strict exclusion from human physiology.[1][2]
Property
Data
Operational Implication
Compound Name
Ecenofloxacin Hydrochloride
Salt form increases water solubility and bioavailability.
CAS (Parent)
162301-05-5
Use for inventory tracking and waste manifesting.[1]
Class
Fluoroquinolone Antibiotic (Naphthyridine core)
Class Effects: Phototoxicity, tendonitis risk, QT prolongation.[1][2]
Physical State
Crystalline Powder
High risk of static-induced aerosolization during weighing.
OEL (Estimated)
< 10 µg/m³ (Band 4)
Requires containment; open-bench handling is prohibited.[1]
Personal Protective Equipment (PPE) Matrix
This protocol uses a Redundancy Model : if one barrier fails (e.g., glove tear), a secondary barrier must be in place.[1][2]
A. Respiratory Protection (The Primary Defense)[1][2]
Standard Operation (In Hood): Surgical mask is insufficient.[1] No respiratory gear is required if the sash is at the correct working height and airflow is verified.[1]
Spill Cleanup / Powder Transfer (Outside Hood):
Requirement: NIOSH-certified N95 or P100 filtering facepiece respirator.[1]
Fit Test: Mandatory annual qualitative fit testing.[1]
Why: Antibiotic dusts are often invisible.[1] A P100 filter captures 99.97% of airborne particles, preventing nasal colonization.[1][2]
B. Dermal Protection (The Double-Glove System)
Fluoroquinolones can be absorbed through compromised skin or cause contact dermatitis.[1]
Inner Glove: Nitrile (0.10 mm thickness).[1] Color: Blue/Purple.
Outer Glove: Nitrile (0.14 mm thickness), extended cuff.[1][2] Color: White/Orange (contrasting color helps identify tears).[1]
Technique: Tape the inner glove to the lab coat sleeve if working with high volumes (>1g).[1]
C. Ocular & Body Protection
Eyes: Chemical splash goggles (indirect venting).[1] Standard safety glasses are inadequate for powders that can drift around side shields.[1][2]
Body: Tyvek® or similar non-woven, closed-front lab coat. Cotton coats trap dust in fibers, creating a secondary exposure source in the laundry.[1][2]
Operational Workflow: The "Clean-Trace" Protocol
This workflow ensures that Ecenofloxacin residues are neutralized before they leave the containment zone.[1]
Seal waste (wipes, weighing boats) in a Ziploc bag before removing it from the hood.[1][2]
Visualization: Safety Logic Gate
The following diagram illustrates the decision-making process for handling Ecenofloxacin, ensuring the level of containment matches the operational risk.
Figure 1: Risk-based decision tree for PPE selection and containment when handling Ecenofloxacin HCl.[2]
Emergency Response & Disposal
Accidental Spills (Powder)
Do NOT sweep dry powder.[1] This aerosolizes the antibiotic.[1]
Cover the spill with a paper towel soaked in 10% Bleach (Sodium Hypochlorite) or 1N HCl .[1]
Scientific Rationale: Bleach oxidizes the ring structure; Acid helps solubilize the salt for easier wiping.[1]
Wait 10 minutes, then wipe up.
Dispose of as Hazardous Chemical Waste (Blue Bin/Tag).[1]
Exposure First Aid
Inhalation: Move to fresh air immediately. Monitor for wheezing (bronchospasm).[1][2]
Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use alcohol (increases dermal absorption).[1][2]
Eye Contact: Flush for 15 minutes. Seek medical attention to rule out corneal abrasion from crystals.[1]
Disposal
Never dispose of Ecenofloxacin down the drain.[1] It contributes to environmental antibiotic resistance.[1]
All solid and liquid waste must be incinerated via a licensed hazardous waste contractor.[1]
References
National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 178066, Ecenofloxacin. Retrieved from [Link][1][2][3]
European Medicines Agency (EMA). (2019).[1] Fluoroquinolone antibiotics: reminder of measures to reduce the risk of long-lasting, disabling and potentially irreversible side effects. Retrieved from [Link][1][2]
Occupational Safety and Health Administration (OSHA). (n.d.).[1] Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link][1][2]
IUPHAR/BPS Guide to Pharmacology. (2025).[1] Ecenofloxacin Ligand Page. Retrieved from [Link][1][2]
